(8-METHYL-8-AZABICYCLO[3.2.1]OCTAN-3-YL)METHANAMINE

• CAS: 1137476-92-6

Core Science & Biosynthesis

(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine mechanism of action in CNS

An In-Depth Technical Guide on the Pharmacological Mechanisms of the (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine Scaffold in the Central Nervous System

Executive Summary: A Privileged Pharmacophore in CNS Drug Design

The compound (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine —commonly referred to as 3-aminomethyltropane—is not typically administered as a standalone therapeutic agent. Instead, it serves as a highly privileged, foundational pharmacophore in central nervous system (CNS) drug discovery[1]. Featuring a rigid bicyclic tropane skeleton appended with a flexible aminomethyl linker, this moiety is the critical recognition element for several key neuroreceptors.

When incorporated into larger molecular architectures (such as benzamides, benzoates, or indoles), the protonated basic nitrogen of the azabicyclo ring mimics the endogenous neurotransmitter serotonin (5-HT) or acetylcholine (ACh)[2]. The addition of the methylene bridge (-CH2-) between the tropane ring and the primary amine provides a critical degree of rotational freedom. This flexibility allows medicinal chemists to fine-tune the vector of the subsequent amide or ester bond, shifting the pharmacological profile between 5-HT3 receptor antagonism , 5-HT4 receptor agonism , and cholinesterase inhibition [1].

This whitepaper dissects the structural biology, receptor-specific mechanisms of action, and the self-validating experimental methodologies used to characterize derivatives of this vital CNS building block.

Structural Biology & Binding Rationale

The efficacy of the (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine scaffold relies on its precise stereochemical geometry. At physiological pH (7.4), the tertiary amine at the 8-position is protonated.

• Salt Bridge Formation: The protonated nitrogen forms a critical electrostatic interaction (salt bridge) with highly conserved aspartate residues within the orthosteric binding pockets of target receptors (e.g., Asp1003.32 in the 5-HT4 receptor)[1].

• The Aminomethyl Vector: Unlike 3-aminotropane, the 3-aminomethyl variant introduces a sp3 hybridized carbon that acts as a spacer. This spacer pushes the attached aromatic pharmacophore deeper into hydrophobic auxiliary pockets, often converting a 5-HT3-selective ligand into a potent 5-HT4 agonist[1].

Mechanism 1: 5-HT4 Receptor Activation (Pro-Cognitive Effects)

In the hippocampus and frontal cortex, 5-HT4 receptors play a pivotal role in memory consolidation and neurogenesis. Derivatives of 3-aminomethyltropane are among the most potent 5-HT4 agonists[1].

Signaling Pathway

The 5-HT4 receptor is a Gs-coupled G-protein coupled receptor (GPCR)[3]. Binding of the tropane derivative induces an inward shift of Transmembrane Helix 6 (TM6), facilitating the exchange of GDP for GTP on the Gαs​ subunit. This activates adenylyl cyclase (AC), leading to the accumulation of cyclic AMP (cAMP). Elevated cAMP activates Protein Kinase A (PKA), which subsequently phosphorylates the cAMP response element-binding protein (CREB), triggering the release of Brain-Derived Neurotrophic Factor (BDNF)[1].

Caption: Tropane-mediated 5-HT4 receptor Gs-protein signaling and cAMP elevation in CNS neurons.

Protocol: Self-Validating TR-FRET cAMP Accumulation Assay

To accurately quantify the agonistic efficacy of synthesized tropane-methanamine derivatives, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is employed.

• Cell Preparation: Culture HEK-293 cells stably expressing the human 5-HT4 receptor. Causality: Using a stable transfected line ensures a high, reproducible receptor density, maximizing the signal window over background endogenous GPCR activity.

• Phosphodiesterase (PDE) Inhibition: Pre-incubate cells with 1 mM IBMX (3-isobutyl-1-methylxanthine) for 15 minutes. Causality: IBMX inhibits PDEs from degrading synthesized cAMP. Without this, the transient cAMP signal would be lost before detection, leading to false negatives.

• Ligand Stimulation: Add the tropane-methanamine derivative in a concentration gradient (1 pM to 10 µM) and incubate for 30 minutes at 37°C.

• Lysis and Detection: Add TR-FRET lysis buffer containing a Eu-chelate labeled cAMP tracer and a ULight-labeled anti-cAMP antibody. Causality: TR-FRET provides a homogenous, wash-free readout. Endogenous cAMP competes with the Eu-tracer for the antibody, causing a decrease in the FRET signal proportional to receptor activation.

• Data Analysis: Plot the inverse FRET ratio against log[Ligand] using non-linear regression to derive the EC50​ and Emax​ .

Mechanism 2: 5-HT3 Receptor Antagonism (Anti-Emetic & Anxiolytic)

Unlike all other serotonin receptors, the 5-HT3 receptor is a ligand-gated Na+/Ca2+ ion channel belonging to the Cys-loop superfamily[2][3]. In the area postrema (which lacks a strict blood-brain barrier) and the amygdala, 5-HT3 activation causes rapid excitatory neurotransmission.

Tropane-methanamine derivatives act as competitive orthosteric antagonists here. The azabicyclic ring anchors the molecule in the binding pocket, while the extended aromatic moiety sterically occludes the channel pore's conformational gating mechanism, preventing cation influx[2].

Caption: Step-by-step workflow for competitive radioligand binding assay to determine Ki.

Protocol: Competitive Radioligand Binding Assay

• Membrane Preparation: Homogenize rat cortical or hippocampal tissue in 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g to isolate the membrane fraction.

• Incubation: In a 96-well plate, combine 50 µg of membrane protein, 0.5 nM [3H] -GR65630 (a highly selective 5-HT3 radioligand), and varying concentrations of the tropane test compound.

• Self-Validating Control (Non-Specific Binding): In parallel wells, add 10 µM MDL72222 (a known 5-HT3 antagonist) instead of the test compound. Causality: Radioligands partition into lipid membranes non-specifically. MDL72222 completely saturates the specific 5-HT3 sites, meaning any remaining radioactive signal is background noise. This NSB value must be subtracted from all data points to ensure data integrity.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.3% Polyethyleneimine (PEI). Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers, preventing the positively charged radioligand from sticking to the filter itself.

• Quantification: Add scintillation fluid and measure radioactivity. Calculate the inhibition constant ( Ki​ ) using the Cheng-Prusoff equation.

Mechanism 3: Cholinesterase Inhibition (Alzheimer's Disease)

Beyond serotonergic transmission, the tropane scaffold is highly effective in targeting Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE) to treat cognitive deficits in Alzheimer's Disease[4].

The AChE enzyme features a deep, narrow gorge. Tropane-methanamine derivatives are utilized to design "dual-binding site" inhibitors. The basic tropane nitrogen interacts via cation- π bonding with the Catalytic Active Site (CAS) residue Trp86 and His447 , while the aminomethyl linker allows the rest of the molecule to stretch out and bind to the Peripheral Anionic Site (PAS) at the gorge entrance (interacting with Glu202 and Tyr72 )[4]. This dual-inhibition not only prevents acetylcholine breakdown but also blocks AChE-induced β -amyloid aggregation.

Quantitative Data Summary

The pharmacological fate of the (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine scaffold is highly dependent on its functionalization. The table below summarizes the typical quantitative profiles of drugs derived from this building block.

Target	Receptor Type	Typical Affinity ( Ki​ )	Functional Effect	Primary CNS Localization	Therapeutic Indication
5-HT3	Ligand-gated ion channel	1.0 - 10.0 nM	Competitive Antagonist	Area postrema, Amygdala	Anti-emetic, Anxiolytic
5-HT4	Gs-coupled GPCR	0.1 - 5.0 nM	Agonist / Partial Agonist	Hippocampus, Prefrontal Cortex	Pro-cognitive, Neurogenesis
AChE	Hydrolase Enzyme	50 - 500 nM	Reversible Dual-Site Inhibitor	Basal forebrain, Synaptic clefts	Alzheimer's Disease, Dementia

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The muscarinic antagonists scopolamine and atropine are competitive antagonists at 5-HT3 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-HT Radioligands for Human Brain Imaging With PET and SPECT - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel insights on acetylcholinesterase inhibition by Convolvuluspluricaulis, scopolamine and their combination in zebrafish - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the In Vitro Receptor Binding Affinity of the (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine Scaffold

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on determining the in vitro receptor binding affinity of compounds based on the (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine core, a key structural motif in tropane alkaloids. While direct binding data for this specific methanamine derivative is not extensively available in public literature, this document will leverage data from structurally related tropane analogues to infer potential receptor targets and provide detailed, field-proven methodologies for their characterization.

The 8-azabicyclo[3.2.1]octane core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous pharmacologically active natural products and synthetic molecules.[1][2] These compounds are known to interact with a wide array of biological targets, including monoamine transporters, muscarinic acetylcholine receptors, and sigma receptors, underscoring the importance of a thorough in vitro binding assessment.[1][3][4]

The Tropane Alkaloid Scaffold: A Foundation for Diverse Pharmacology

The rigid, bicyclic structure of the 8-methyl-8-azabicyclo[3.2.1]octane nucleus provides a constrained conformation that can lead to high-affinity and selective interactions with receptor binding pockets.[1] This core is found in well-known tropane alkaloids like cocaine and scopolamine, which exert their effects by modulating neurotransmitter systems.[1][2] The diverse pharmacology of this class of molecules stems from the various substituents and stereochemical orientations possible on the tropane ring.[3][5]

Based on the extensive body of research on tropane analogues, the primary receptor families of interest for a novel derivative such as (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine are:

• Sigma Receptors (σ1 and σ2): These unique, primarily endoplasmic reticulum-associated proteins are implicated in a range of neurological and psychiatric conditions.[6] Numerous tropane derivatives have been synthesized and evaluated for their affinity at sigma receptors, with some exhibiting high potency and selectivity.[7][8]

• Monoamine Transporters (DAT, SERT, NET): The dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET) are critical for regulating neurotransmitter levels in the synapse. The tropane scaffold is a well-established pharmacophore for inhibiting these transporters.[3][9][10]

• Muscarinic Acetylcholine Receptors (mAChRs): As competitive antagonists of mAChRs, tropane alkaloids can modulate the parasympathetic nervous system.[4][5]

• Opioid Receptors (Kappa, Mu, Delta): Certain derivatives of the 8-azabicyclo[3.2.1]octane scaffold have been developed as potent and selective antagonists for the kappa opioid receptor.[11][12]

• Nicotinic Acetylcholine Receptors (nAChRs): While some tropane analogues have been investigated for their interaction with nAChRs, the affinity is often lower compared to other targets.[13][14]

The Cornerstone of Affinity Determination: Radioligand Binding Assays

Radioligand binding assays are the gold standard for quantifying the interaction between a ligand and its receptor in vitro. These assays are robust, reproducible, and provide quantitative measures of binding affinity, namely the inhibition constant (Kᵢ) and the dissociation constant (Kₐ).[15][16][17]

The fundamental principle involves a competitive binding scenario where a non-labeled test compound (the "cold" ligand) competes with a radioactively labeled ligand (the "hot" ligand) for a finite number of receptor sites in a tissue homogenate or cell membrane preparation. By measuring the displacement of the radioligand at various concentrations of the test compound, an inhibition curve can be generated, from which the IC₅₀ (the concentration of test compound that inhibits 50% of specific binding) is determined. The Kᵢ value, a true measure of binding affinity, is then calculated from the IC₅₀ using the Cheng-Prusoff equation.[8][15]

Experimental Workflow: A Step-by-Step Guide

The following diagram and protocol outline a typical competitive radioligand binding assay workflow.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol: Sigma-1 Receptor Binding Assay

This protocol provides a detailed methodology for determining the binding affinity of a test compound for the sigma-1 receptor, a likely target for tropane derivatives.[15]

Materials:

• Tissue Source: Guinea pig liver is an excellent source due to its high expression of sigma-1 receptors.[15][16] Alternatively, cell lines expressing recombinant human sigma-1 receptors can be used.

• Buffers:

  • Homogenization Buffer: 50 mM Tris-HCl, pH 7.4, with protease inhibitors.

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Radioligand: [³H]-(+)-pentazocine, a selective sigma-1 receptor ligand.[6][16]

• Non-specific Binding Control: Haloperidol (10 µM).

• Equipment: Homogenizer, refrigerated centrifuge, 96-well plates, cell harvester, scintillation counter.

Protocol Steps:

• Membrane Preparation: a. Homogenize fresh or frozen guinea pig liver in ice-cold homogenization buffer. b. Centrifuge the homogenate at low speed (e.g., 1,000 x g) for 10 minutes at 4°C to remove nuclei and cell debris. c. Collect the supernatant and centrifuge at high speed (e.g., 40,000 x g) for 30 minutes at 4°C to pellet the membranes.[15] d. Discard the supernatant, resuspend the membrane pellet in fresh assay buffer, and determine the protein concentration using a standard method like the Bradford assay. e. Membranes can be stored at -80°C.

• Assay Setup (in a 96-well plate): a. Total Binding: Add membrane preparation, radioligand (e.g., at a concentration near its Kₐ), and assay buffer. b. Non-specific Binding: Add membrane preparation, radioligand, and a high concentration of an unlabeled competitor (e.g., 10 µM haloperidol). c. Competitive Binding: Add membrane preparation, radioligand, and varying concentrations of the test compound.

• Incubation: Incubate the plates for 90-120 minutes at 37°C.[15]

• Filtration: Terminate the reaction by rapid filtration through glass fiber filters (e.g., GF/C) using a cell harvester. This separates the membrane-bound radioligand from the unbound.[15][17]

• Washing: Quickly wash the filters with ice-cold wash buffer to minimize non-specific binding.[15]

• Quantification: Place the filters in scintillation vials, add a scintillation cocktail, and measure the radioactivity using a scintillation counter.[15]

• Data Analysis: a. Calculate specific binding: Total Binding - Non-specific Binding. b. Plot the percentage of specific binding against the logarithm of the test compound concentration. c. Determine the IC₅₀ value from the resulting sigmoidal curve using non-linear regression analysis (e.g., in Prism).[15] d. Calculate the Kᵢ value using the Cheng-Prusoff equation :[8][15] Kᵢ = IC₅₀ / (1 + [L]/Kₐ) Where:

  • [L] = concentration of the radioligand

  • Kₐ = dissociation constant of the radioligand

Data Presentation and Interpretation

For a comprehensive understanding of a compound's binding profile, it is crucial to test it against a panel of relevant receptors. The resulting Kᵢ values should be summarized in a clear and concise table.

Table 1: Hypothetical In Vitro Binding Affinity Profile for a Novel Tropane Derivative

Receptor Target	Radioligand	Kᵢ (nM)	Tissue/Cell Source
Sigma-1	[³H]-(+)-Pentazocine	Value	Guinea Pig Liver
Sigma-2	[³H]-DTG	Value	Rat Liver
Dopamine Transporter (DAT)	[³H]WIN 35,428	Value	Monkey Striatum
Serotonin Transporter (SERT)	[³H]Citalopram	Value	Human Platelets
Kappa Opioid Receptor	[³H]U-69,593	Value	Guinea Pig Cerebellum
Muscarinic M1 Receptor	[³H]Pirenzepine	Value	CHO cells expressing hM1

Lower Kᵢ values indicate higher binding affinity.

Signaling Pathways and Mechanistic Insights

While binding affinity is a critical parameter, it does not provide information about the functional activity of the compound (i.e., whether it is an agonist, antagonist, or inverse agonist). Downstream functional assays are necessary to elucidate the mechanism of action.

Caption: Simplified Sigma-1 Receptor Signaling Pathway.

Conclusion and Future Directions

The (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine scaffold represents a promising starting point for the development of novel therapeutics targeting a range of central nervous system receptors. A thorough in vitro characterization, beginning with comprehensive receptor binding assays as detailed in this guide, is the essential first step in understanding the pharmacological profile of any new chemical entity based on this core structure. Subsequent functional assays and in vivo studies will be necessary to fully elucidate the therapeutic potential.

References

• BenchChem. (n.d.).
• Chu, U. B., & Ruoho, A. E. (2016). SIGMA RECEPTOR BINDING ASSAYS. Current protocols in pharmacology, 71, 1.34.1–1.34.21.
• Chu, U. B., & Ruoho, A. E. (2015). Sigma Receptor Binding Assays. Current protocols in pharmacology, 71, 1.34.1–1.34.21.
• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience.
• O'Neill, D. E., et al. (2025). Pharmacological Evaluation of Tropane Analogues at the Serotonin Transporter. ACS Chemical Neuroscience.
• BenchChem. (n.d.). azabicyclo[3.2.1]oct-3-ene and Other Bicyclic Amines in Drug Design. BenchChem.
• MilliporeSigma. (n.d.). High Density Receptor-Ligand Binding Assays. MilliporeSigma.
• Krief, S., et al. (2013). Synthesis and in vitro evaluation of tropane halogenated-derivatives against malaria, sleeping sickness, Chagas disease and leishmaniasis. Bioorganic & medicinal chemistry letters, 23(21), 5847–5850.
• Nikolic, D., et al. (2000). Synthesis and sigma receptor binding affinities of 8-azabicyclo[3.2.1]octan-3 alpha-yl and 9-azabicyclo[3.3.1]nonan-3 alpha-yl phenylcarbamates. Journal of medicinal chemistry, 43(24), 4585–4591.
• Lounasmaa, M., & Hanhinen, P. (1998). Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production. Alkaloids: Chemical and Biological Perspectives, 12, 1-114.
• Fishback, J. A., et al. (2007). Synthesis of 8-thiabicyclo[3.2.1]octanes and Their Binding Affinity for the Dopamine and Serotonin Transporters. Journal of medicinal chemistry, 50(2), 239–252.
• ResearchGate. (n.d.). Pharmacological profile of tropane alkaloids.
• BenchChem. (n.d.). Comparative Efficacy Analysis: 8-Azabicyclo[3.2.
• Schwarz, S., et al. (2003). Synthesis and nicotinic binding studies on enantiopure pinnamine variants with an 8-azabicyclo[3.2.1]octane moiety. Die Pharmazie, 58(5), 295–299.
• Fishback, J. A., et al. (2007). Synthesis of 8-thiabicyclo[3.2.1]octanes and Their Binding Affinity for the Dopamine and Serotonin Transporters. Journal of medicinal chemistry, 50(2), 239–252.
• Google Patents. (n.d.). WO2007063071A1 - 8-azabicyclo[3.2.1]octane derivatives useful as monoamine reuptake inhibitors.
• Sweta, V. R., & Lakshmi, T. (2015). Pharmacological profile of tropane alkaloids. Journal of Chemical and Pharmaceutical Research, 7(5), 117-119.
• Jirschitzka, J., et al. (2016). Tropane and Granatane Alkaloid Biosynthesis: A Systematic Analysis. Molecules (Basel, Switzerland), 21(11), 1518.
• ResearchGate. (n.d.).
• Al-Khayri, J. M., et al. (2024). Modulation of Tropane Alkaloids’ Biosynthesis and Gene Expression by Methyl Jasmonate in Datura stramonium L.
• Sigma-Aldrich. (n.d.). (((1R,3s,5S)-8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine hydrochloride.
• Mitch, C. H., et al. (2010). Discovery of 8-azabicyclo[3.2.1]octan-3-yloxy-benzamides as selective antagonists of the kappa opioid receptor. Part 1. Bioorganic & medicinal chemistry letters, 20(19), 5847–5852.
• ResearchGate. (n.d.). Synthesis and Nicotinic Binding Studies on Enantiopure Pinnamine Variants with an 8-Azabicyclo[3.2.1]octane Moiety.
• Abreo, M. A., et al. (2008). 1-azabicyclo[3.2.1]octane, a Class of Potent Nicotinic Acetylcholine Receptor–Ligands. Journal of medicinal chemistry, 51(8), 2465–2475.
• Sigma-Aldrich. (n.d.). 8-Methyl-8-azabicyclo[3.2.1]octan-3-amine.
• Santa Cruz Biotechnology. (n.d.). {8-methyl-8-azabicyclo[3.2.1]octan-3-yl}methanamine hydrochloride.
• DrugMAP. (n.d.). Details of the Drug | 8-azabicyclo[3.2.1]octan-3-yloxy-benzamide.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jocpr.com [jocpr.com]
• 3. Pharmacological Evaluation of Tropane Analogues at the Serotonin Transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sigma Receptor Binding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Synthesis of 8-thiabicyclo[3.2.1]octanes and their binding affinity for the dopamine and serotonin transporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis of 8-thiabicyclo[3.2.1]octanes and Their Binding Affinity for the Dopamine and Serotonin Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Discovery of 8-azabicyclo[3.2.1]octan-3-yloxy-benzamides as selective antagonists of the kappa opioid receptor. Part 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Details of the Drug | DrugMAP [drugmap.idrblab.net]
• 13. imrpress.com [imrpress.com]
• 14. researchgate.net [researchgate.net]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. SIGMA RECEPTOR BINDING ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 17. giffordbioscience.com [giffordbioscience.com]

Exploratory Research on the Metabolism of (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine: A Preclinical Guide

Executive Summary

In the early stages of drug discovery, understanding the biotransformation of a lead compound is paramount for predicting its pharmacokinetic (PK) profile, efficacy, and potential for toxicity. The compound (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine —also known as 3-aminomethyltropane—presents a unique structural challenge. It features a rigid 8-azabicyclo[3.2.1]octane (tropane) core coupled with an exocyclic primary amine.

As a Senior Application Scientist, I approach the metabolic profiling of this scaffold not merely as a checklist of assays, but as a hypothesis-driven interrogation of its structural vulnerabilities. This whitepaper elucidates the mechanistic pathways of its biotransformation, justifies the selection of specific in vitro models, and provides a self-validating experimental protocol designed to capture its complete metabolic fate.

Structural Analysis & Predicted Metabolic Vulnerabilities

The metabolic fate of (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine is dictated by two highly reactive functional groups:

• The Tertiary Tropane Amine (N-8): Tropane alkaloids are heavily metabolized in the liver[1]. The N-methyl group on the bicyclic ring is a classic target for Cytochrome P450 (CYP)-mediated N-demethylation. Specifically, CYP3A4 and CYP2B6 catalyze the removal of this methyl group, resulting in a secondary amine (nor-tropane derivative).

• The Primary Aliphatic Amine (-CH₂NH₂): Primary amines are highly susceptible to oxidative deamination. While CYP enzymes can initiate this process, Monoamine Oxidase (MAO) is the primary driver for endogenous and exogenous primary amines[2]. This reaction yields a highly reactive aldehyde intermediate, which is rapidly oxidized to a stable carboxylic acid by cytosolic Aldehyde Dehydrogenase (ALDH)[3]. Furthermore, primary amines are prime candidates for Phase II conjugation, specifically N-acetylation via N-acetyltransferases (NAT1/NAT2).

Mechanistic Pathways of Biotransformation

Predicted metabolic pathways of (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine.

In Vitro Metabolic Profiling Strategy: The Case for S9 Fractions

A common pitfall in preclinical metabolism studies is the default reliance on Human Liver Microsomes (HLM). While HLMs are excellent for capturing CYP450 and UGT (glucuronidation) activity[4], they are subcellular fractions that lack cytosolic enzymes[5].

Causality behind the experimental choice: Because (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine contains a primary amine, a significant portion of its metabolism will be driven by MAO (located in the mitochondrial outer membrane), ALDH (located in the cytosol), and NATs (located in the cytosol). If we only use HLMs, we will completely miss the oxidative deamination and N-acetylation pathways, leading to a dangerous underestimation of the compound's intrinsic clearance.

Therefore, Liver S9 fractions —which contain both microsomal and cytosolic components—are the mandatory in vitro model for this specific scaffold[6].

Quantitative Data Presentation

To illustrate how cross-species metabolic stability data is evaluated for tropane-amine scaffolds, the following table summarizes representative in vitro clearance metrics. This data dictates whether a compound will suffer from high first-pass metabolism in vivo.

Species	Test System	Intrinsic Clearance (CLint) (µL/min/mg)	Half-life (t½) (min)	Primary Metabolite Observed
Human	Liver S9	18.5	75.0	N-demethylated (Nor-tropane)
Dog	Liver S9	28.4	48.8	N-demethylated (Nor-tropane)
Rat	Liver S9	45.2	30.6	Carboxylic Acid (Deaminated)
Mouse	Liver S9	62.1	22.3	Carboxylic Acid (Deaminated)

(Note: Data is representative for exploratory tropane-amine scaffolds to illustrate cross-species scaling and species-specific metabolic shifts).

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and scientific integrity, the following protocol is designed as a self-validating system . It includes a minus-cofactor control (to rule out chemical instability) and a zero-time point (to establish a 100% baseline).

Step-by-Step Methodology: S9 Fraction Metabolic Stability Assay

Step 1: Reagent Preparation

• Test Compound: Prepare a 10 mM stock of (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine in DMSO. Dilute to a 100 µM working solution in 50% acetonitrile.

• S9 Master Mix: Thaw pooled Liver S9 fractions on ice. Prepare a master mix in 100 mM potassium phosphate buffer (pH 7.4) such that the final protein concentration in the assay will be 1.0 mg/mL.

• Cofactor Cocktail: Prepare a solution containing 2 mM NADPH (for CYPs), 2 mM UDPGA (for UGTs, pre-activated with 25 µg/mL alamethicin), and 1 mM Acetyl-CoA (for NATs).

Step 2: Incubation Setup

• Aliquot the S9 Master Mix into a 96-well plate.

• Add the test compound to achieve a final assay concentration of 1 µM (keeping final DMSO <0.1% to prevent enzyme inhibition).

• Pre-incubate the plate at 37°C for 5 minutes.

Step 3: Reaction Initiation & Quenching (Self-Validating)

• Initiation: Add the Cofactor Cocktail to initiate the reaction.

• Minus-Cofactor Control: In a separate set of wells, add buffer instead of cofactors. Causality: If the compound degrades in this well, the loss is due to chemical instability, not enzymatic metabolism.

• Quenching: At designated time points (0, 15, 30, 60, and 120 minutes), transfer 50 µL of the reaction mixture into 150 µL of ice-cold acetonitrile containing a stable-isotope labeled Internal Standard (IS). Causality: The cold organic solvent instantly denatures the enzymes, stopping the reaction, while the IS corrects for any matrix effects or injection volume variances during LC-MS analysis.

Step 4: Centrifugation & LC-HRMS Analysis

• Centrifuge the quenched plates at 4,000 rpm for 15 minutes at 4°C to precipitate proteins.

• Transfer the supernatant to a clean plate for Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) analysis to quantify parent depletion and identify metabolite masses.

Workflow Visualization

Self-validating in vitro S9 fraction incubation and LC-HRMS analysis workflow.

References

• Cytochrome P450 Enzymes as Key Drivers of Alkaloid Chemical Diversification in Plants Frontiers in Plant Science
• The effect of CYP3A4 inhibitors on dopamine transporter imaging using [123I]I-FP-CIT SPECT Utrecht University
• Metabolic Changes of Drugs and Rel
• Current trends in drug metabolism and pharmacokinetics Acta Pharmaceutica Sinica B / NIH
• In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling IntechOpen
• Role of Human Liver Microsomes in In Vitro Metabolism of Drugs ResearchG
• In Vitro Drug Metabolism Studies Using Human Liver Microsomes IntechOpen

Sources

• 1. Frontiers | Cytochrome P450 Enzymes as Key Drivers of Alkaloid Chemical Diversification in Plants [frontiersin.org]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. Current trends in drug metabolism and pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro Drug Metabolism Studies Using Human Liver Microsomes | IntechOpen [intechopen.com]
• 5. researchgate.net [researchgate.net]
• 6. In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling | IntechOpen [intechopen.com]

Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis Protocol for (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Mechanistic Rationale

(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine, commonly referred to as tropane-3-methanamine, is a highly valuable bicyclic building block in medicinal chemistry. Its rigid, lipophilic tropane scaffold is frequently utilized in the development of neuroactive compounds, including selective 5-HT receptor antagonists and agonists (1). The primary amine functionality at the 3-position provides an ideal nucleophilic handle for subsequent amidation, reductive amination, or urea formation in drug discovery workflows.

To synthesize this homologated amine from the commercially available precursor, tropinone, we utilize a highly efficient two-step sequence:

• Van Leusen Homologation: Tropinone is converted to 2 using Tosylmethyl isocyanide (TosMIC). This single-pot homologation is selected over the classical cyanohydrin formation/reduction sequence because it bypasses the thermodynamic instability of tropinone cyanohydrins.

• Nitrile Reduction: The intermediate carbonitrile is reduced to the primary amine using Lithium Aluminum Hydride (LiAlH 4​ ). LiAlH 4​ is chosen over catalytic hydrogenation to ensure rapid, complete reduction of the sterically hindered nitrile without risking reductive cleavage of the bicyclic tertiary amine.

Reaction Pathway

Synthetic workflow from Tropinone to Tropane-3-methanamine via Van Leusen homologation.

Step-by-Step Experimental Methodologies

Step 1: Synthesis of 8-methyl-8-azabicyclo[3.2.1]octane-3-carbonitrile

Table 1: Reagents for Van Leusen Homologation

Reagent	MW ( g/mol )	Equivalents	Mass/Vol	Role
Tropinone	139.19	1.0 eq	10.0 g	Starting Material
TosMIC	195.24	1.3 eq	18.2 g	Homologating Agent
Potassium tert-butoxide	112.21	2.5 eq	20.1 g	Base
1,2-Dimethoxyethane (DME)	90.12	-	150 mL	Solvent
Ethanol (EtOH, absolute)	46.07	-	5.0 mL	Co-solvent / Proton Source

Protocol:

• Preparation: Flame-dry a 500 mL round-bottom flask equipped with a magnetic stir bar and an argon inlet.

• Dissolution: Charge the flask with Tropinone and TosMIC. Dissolve the mixture in anhydrous DME and absolute EtOH.

  • Causality: EtOH acts as a critical proton source necessary for the intermediate oxazoline ring-opening during the Van Leusen mechanism. Without it, the reaction stalls at the cyclic intermediate.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Base Addition: Slowly add Potassium tert-butoxide in small portions over 30 minutes.

  • Causality: Slow addition prevents the rapid exothermic degradation of TosMIC and tightly controls the generation of the isocyanide carbanion, minimizing tar formation.

• Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature (20–25 °C) and stir for an additional 12 hours.

• Workup: Quench the reaction by carefully adding 100 mL of cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 × 100 mL).

• Isolation: Wash the combined organic layers with brine (100 mL), dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, CH 2​ Cl 2​ :MeOH 95:5 with 1% Et 3​ N) to afford the intermediate carbonitrile as a pale yellow oil.

Step 2: Synthesis of (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine

Table 2: Reagents for Nitrile Reduction

Reagent	MW ( g/mol )	Equivalents	Mass/Vol	Role
Tropane-3-carbonitrile	150.22	1.0 eq	7.5 g	Intermediate
Lithium Aluminum Hydride	37.95	2.5 eq	4.74 g	Reducing Agent
Tetrahydrofuran (THF)	72.11	-	150 mL	Solvent (Anhydrous)

Protocol:

• Preparation: In a flame-dried 500 mL 2-neck round-bottom flask under argon, suspend LiAlH 4​ in anhydrous THF (100 mL). Cool to 0 °C.

• Addition: Dissolve the purified carbonitrile intermediate in anhydrous THF (50 mL). Add this solution dropwise to the LiAlH 4​ suspension over 45 minutes using an addition funnel.

  • Causality: Dropwise addition controls the highly exothermic hydride transfer, preventing solvent boil-over and suppressing side reactions.

• Reflux: Remove the ice bath, attach a reflux condenser, and heat the mixture to a gentle reflux (65 °C) for 4 hours to ensure complete reduction.

• Fieser Workup (Critical Step): Cool the reaction to 0 °C. Quench the excess LiAlH 4​ strictly following the Fieser method:

  • Add 4.74 mL of distilled H 2​ O dropwise.

  • Add 4.74 mL of 15% aqueous NaOH dropwise.

  • Add 14.22 mL of distilled H 2​ O dropwise.

  • Causality: Quenching via the precise Fieser stoichiometry is mandatory. It prevents the formation of unfilterable aluminum hydroxide gels by producing a granular, easily filterable lithium aluminate precipitate, ensuring high recovery of the polar amine.

• Filtration: Stir the suspension vigorously for 30 minutes at room temperature, then filter through a pad of Celite. Wash the filter cake thoroughly with hot THF (3 × 50 mL) to extract any coordinated amine.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude free base.

• Salt Formation: To prevent atmospheric CO 2​ absorption and oxidation, dissolve the free base in diethyl ether and add 2.0 M HCl in diethyl ether until precipitation ceases. Filter and dry the solid in a vacuum oven to obtain 3 as a stable white powder.

Analytical Characterization & Stereochemical Note

• Appearance: White solid (as hydrochloride salt).

• LC-MS: [M+H] + expected at m/z 155.15.

• Stereochemical Note: The Van Leusen homologation of the meso ketone tropinone yields a mixture of endo and exo diastereomers at the C3 position. If a pure stereoisomer is required (e.g., the (1R,3s,5S) configuration), diastereomeric resolution or careful chromatographic separation of the intermediate carbonitrile is necessary prior to reduction.

• Storage: Store at room temperature in a desiccator, as the hydrochloride salt is hygroscopic.

References

• Title: Development of a Manufacturing Process for Zatosetron Maleate Source: ACS Publications URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 8-methyl-8-azabicyclo[3.2.1]octane-3-carbonitrile | 96920-55-7 [sigmaaldrich.com]
• 3. ((1R,3s,5S)-8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine hydrochloride [sigmaaldrich.com]

NMR spectroscopy characterization protocols for (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine

An in-depth technical guide designed for researchers, analytical scientists, and drug development professionals.

Introduction: The Analytical Challenge of Tropane Scaffolds

(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine is a bicyclic tropane derivative featuring a primary aminomethyl group at the C-3 position. Because the tropane scaffold is a privileged structure in neuropharmacology (often targeting muscarinic, serotonergic, and dopaminergic receptors), precise structural elucidation is a critical quality attribute in drug development.

Characterizing this specific molecule via Nuclear Magnetic Resonance (NMR) spectroscopy presents two distinct analytical challenges:

• Dual Basic Centers : The molecule possesses both a tertiary bridgehead amine and a primary methanamine. In solution, intermediate proton exchange rates and intermolecular hydrogen bonding can cause severe signal broadening, obscuring critical scalar couplings.

• C-3 Stereochemistry : The aminomethyl substituent can adopt either an endo (3α) or exo (3β) configuration. Because the pharmacological activity of tropanes is highly stereospecific, unambiguous assignment of this stereocenter is mandatory.

This application note outlines a self-validating NMR protocol designed to overcome these challenges, utilizing orthogonal 1D and 2D NMR techniques to ensure absolute structural and stereochemical certainty.

Causality-Driven Sample Preparation Protocol

Standard preparation methods often fail for basic aliphatic amines. If the free base is dissolved directly in standard CDCl₃, the resulting spectrum frequently exhibits "hump-like" broad aliphatic signals. To establish a self-validating baseline, the protonation state of the molecule must be strictly locked.

Step-by-Step Methodology:

• Select the Protonation State :

  • For Free Base Analysis: Dissolve 15–20 mg of the analyte in 0.6 mL of CDCl₃ that has been pre-filtered through basic alumina (to remove trace DCl/phosgene). Immediately add 1–2 drops of D₂O to the NMR tube and shake vigorously. Causality: The D₂O chemically exchanges the -NH₂ protons for deuterium, eliminating their broad resonance (typically ~1.5 ppm) which otherwise masks the underlying tropane ring protons[1].

  • For Salt Form Analysis (Recommended): Convert the analyte to its dihydrochloride salt and dissolve in 0.6 mL of D₂O or DMSO- d6​ . Causality: Full protonation locks the nitrogen lone pairs, preventing conformational flux and intermediate exchange, thereby yielding razor-sharp multiplets necessary for precise J -coupling extraction.

• Standardization : Add 0.05% v/v Tetramethylsilane (TMS) or use the residual solvent peak (e.g., CDCl₃ at δ 7.26 ppm) as the internal chemical shift reference.

Sample preparation workflow for basic tropane derivatives.

NMR Acquisition & Self-Validating Workflow

To build a highly trustworthy dataset, the protocol relies on a bottom-up validation approach: 1D spectra establish the inventory of atoms, HSQC/HMBC construct the 2D connectivity map, and NOESY dictates the 3D spatial arrangement.

Step-by-Step Acquisition Parameters (600 MHz Spectrometer):

• 1D ¹H NMR : Acquire with 16–32 scans, 64k data points, and a relaxation delay (D1) of 2.0 seconds. Ensure the receiver gain (RG) is optimized to prevent signal clipping of the dominant N-CH₃ singlet.

• 1D ¹³C{¹H} NMR : Acquire at 150 MHz with 1024 scans. Utilize a WALTZ-16 composite pulse decoupling sequence.

• 2D Multiplicity-Edited HSQC : Acquire with 256 increments in t1. Causality: This is critical for differentiating the primary -CH₂-NH₂ carbon (negative phase, blue) from the tertiary C-3 methine carbon (positive phase, red), which often have overlapping proton chemical shifts.

• 2D HMBC : Optimize for long-range couplings ( nJCH​ = 8 Hz). Causality: The definitive proof of the tropane skeleton is the HMBC correlation between the N-CH₃ protons ( δ ~2.25) and the C-1/C-5 bridgehead carbons ( δ ~60.5).

• 2D NOESY : Acquire with a mixing time of 300–500 ms. This specific mixing time is optimal for small molecules (MW ~154 g/mol ) to observe through-space dipole-dipole interactions without spin-diffusion artifacts.

Data Interpretation & Stereochemical Assignment

The defining feature of (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine is the orientation of the C-3 substituent. The assignment relies on the Karplus equation relationship governing the C-3 proton (H-3) [2].

Differentiating endo (3α) vs. exo (3β) Isomers

• The endo-Isomer (3α-aminomethyl) : The aminomethyl substituent is axial relative to the piperidine ring of the tropane core. Consequently, the H-3 proton is equatorial . An equatorial proton coupled to the adjacent axial and equatorial protons of C-2 and C-4 will exhibit only small scalar couplings ( 3Jeq,ax​ and 3Jeq,eq​≈4−6 Hz).

  • Diagnostic Signature: H-3 appears as a narrow, unresolved multiplet .

• The exo-Isomer (3β-aminomethyl) : The aminomethyl substituent is equatorial. Consequently, the H-3 proton is axial . An axial proton coupled to adjacent protons will exhibit large trans-diaxial couplings ( 3Jax,ax​≈10−12 Hz) and smaller axial-equatorial couplings.

  • Diagnostic Signature: H-3 appears as a wide, distinct multiplet (typically a triplet of triplets or nonet).

Orthogonal Validation via NOESY

To ensure trustworthiness, the J -coupling assignment must be validated by NOESY:

• If exo (H-3 is axial): Strong NOE cross-peaks will be observed between H-3 and the endo protons of the C-6/C-7 pyrrolidine bridge.

• If endo (H-3 is equatorial): NOE cross-peaks will be observed between H-3 and the C-1/C-5 bridgehead protons.

Decision tree for the stereochemical assignment of C-3 substituted tropanes.

Quantitative Data Summary

The following table summarizes the expected chemical shifts for the free base form in CDCl₃. These values serve as a benchmark for verifying the structural integrity of synthesized or isolated batches [1][3].

Position	Assignment	¹H NMR Shift ( δ , ppm)	Multiplicity & Coupling ( J in Hz)	¹³C NMR Shift ( δ , ppm)
N-CH₃	N-Methyl	2.25	s, 3H	40.5
C-1, C-5	Bridgehead CH	3.15	br m, 2H	60.5
C-2, C-4	Piperidine CH₂	1.40 – 2.00	m, 4H	35.0
C-6, C-7	Pyrrolidine CH₂	1.50 – 2.10	m, 4H	26.0
C-3	Methine CH	1.80 – 2.20	m, 1H (width depends on isomer)	32.0
CH₂-NH₂	Aminomethyl	2.65	d, 2H ( 3J≈6.5 Hz)	48.0
NH₂	Primary Amine	~1.50	br s, 2H (exchanges with D₂O)	-

(Note: Exact chemical shifts may vary by ± 0.05 ppm for ¹H and ± 1.0 ppm for ¹³C depending on exact concentration, temperature, and residual water content).

References

• Taha, A. M., & Rücker, G. (1978). ¹³C-NMR spectroscopy of tropane alkaloids. Journal of Pharmaceutical Sciences, 67(6), 775-779. Available at:[Link][1]

• Hrynchuk, R. J., Barton, R. J., & Robertson, B. E. (1983). The application of tailor-made force fields and molecular dynamics for NMR crystallography. IUCr Journals. Available at:[Link][2]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. journals.iucr.org [journals.iucr.org]

In Vivo Dosing and Pharmacokinetic Profiling of (8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine Derivatives

Executive Summary

The (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine moiety—commonly referred to as a 3-(aminomethyl)tropane derivative—is a highly privileged structural scaffold in modern drug discovery. Combining a rigid, lipophilic bicyclic tropane core with a versatile primary amine linker, this pharmacophore is frequently utilized in the development of central nervous system (CNS) agents (e.g., 5-HT3/5-HT4 receptor ligands, dopamine transporter probes) and novel oncological targeted therapies, such as Tyrosine Threonine Kinase (TTK) inhibitors[1][2].

Designing in vivo dosing protocols for these derivatives requires navigating specific pharmacokinetic (PK) challenges: extensive hepatic first-pass metabolism, high volumes of tissue distribution, and the need to accurately quantify unbound drug fractions crossing the blood-brain barrier (BBB)[3][4]. This application note provides a comprehensive, self-validating framework for formulating, dosing, and analyzing these complex bicyclic amines in preclinical rodent models.

Physicochemical Profiling & Formulation Strategy

Salt Selection and Solubility

The parent scaffold contains two basic nitrogen atoms: the tertiary amine at the 8-position of the tropane ring (pKa ~9.5) and the primary methanamine group. Because the free base form exhibits limited aqueous solubility and is prone to oxidation, the dihydrochloride salt is the industry standard for in vivo applications[5][6]. The dihydrochloride salt maximizes aqueous solubility (>50 mg/mL), preventing in vivo precipitation upon intravenous administration.

Vehicle Selection (Causality & Rationale)

• For highly polar derivatives (e.g., simple amides/ureas): Sterile 0.9% Saline or Phosphate-Buffered Saline (PBS) is sufficient.

• For lipophilic functionalized derivatives (e.g., TTK inhibitors or bulky DAT ligands): The addition of a surfactant is required to prevent compound aggregation in the gastric fluid or bloodstream. A standard suspension of 0.5% Carboxymethylcellulose (CMC) with 0.1% Tween 80 is recommended for oral (PO) gavage, while a 5% DMSO / 5% Solutol HS15 / 90% Saline microemulsion is optimal for intravenous (IV) dosing[1].

Pharmacokinetics & Metabolic Pathways

Tropane derivatives typically exhibit rapid gastrointestinal absorption (Tmax < 3 hours) and a large volume of distribution (Vd) due to their lipophilicity[2]. However, the absolute bioavailability is often reduced to 50–60% due to extensive first-pass metabolism in the liver.

The 8-methyl group on the tropane bridge is sterically accessible and highly susceptible to N-demethylation mediated primarily by hepatic CYP2D6 and, to a lesser extent, CYP3A4 [7]. This results in the formation of nor-tropane metabolites, which often retain partial pharmacological activity but exhibit altered BBB permeability[4].

Metabolic pathways of tropane derivatives via hepatic CYP450 enzymes.

In Vivo Experimental Protocols

To ensure data trustworthiness, the following protocols utilize self-validating systems, including the use of indwelling catheters to minimize handling stress (which can artificially alter heart rate and drug clearance) and microdialysis to measure the unbound (pharmacologically active) drug fraction[3].

Protocol A: Systemic PK Profiling (IV and PO)

Objective: Determine absolute bioavailability and systemic clearance in Sprague-Dawley rats.

• Animal Preparation: Fast adult male Sprague-Dawley rats (200–250 g) for 12 hours prior to dosing. Ensure animals are surgically implanted with jugular vein catheters (JVC) 48 hours prior to the study to allow stress-free serial blood sampling.

• Dosing:

  • IV Cohort: Administer 2 mg/kg of the derivative via the tail vein over 30 seconds.

  • PO Cohort: Administer 10 mg/kg via oral gavage using a 16-gauge ball-tipped needle.

• Serial Sampling: Withdraw 200 µL of blood via the JVC at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Flush the catheter with an equal volume of heparinized saline (20 IU/mL) after each draw to maintain patency.

• Sample Processing: Centrifuge blood at 4,000 × g for 10 minutes at 4°C to separate plasma. Add a deuterated internal standard (e.g., Tropisetron-d3) to correct for matrix effects during bioanalysis.

• Protein Precipitation: Add 3 volumes of ice-cold acetonitrile to 1 volume of plasma. Vortex for 2 minutes, centrifuge at 14,000 × g for 10 minutes, and transfer the supernatant for LC-MS/MS analysis.

Protocol B: CNS Penetration via Microdialysis

Objective: Quantify the unbound concentration of the tropane derivative crossing the blood-brain barrier, as tertiary amines like atropine and tropane derivatives readily penetrate the CNS[8].

• Stereotaxic Surgery: Anesthetize the rat and stereotaxically implant a microdialysis guide cannula into the striatum (Coordinates: AP +1.0 mm, ML +3.0 mm, DV -4.0 mm from bregma).

• Probe Insertion & Equilibration: Insert a microdialysis probe (e.g., 2 mm cuprophane membrane) and perfuse with artificial cerebrospinal fluid (aCSF) at a flow rate of 1.5 µL/min for 2 hours to establish baseline equilibrium[3].

• Dosing & Collection: Administer the compound (IV or PO). Collect dialysate fractions every 20 minutes into vials pre-spiked with 5 µL of 0.1% formic acid to prevent compound degradation.

• Analysis: Directly inject the dialysate into the LC-MS/MS system. Compare the Area Under the Curve (AUC) of the dialysate to the unbound plasma AUC to determine the BBB penetration ratio ( Kp,uu​ ).

Standardized in vivo pharmacokinetic and microdialysis workflow for tropane derivatives.

Quantitative Pharmacokinetic Data

The following table summarizes the expected baseline pharmacokinetic parameters for standard 3-(aminomethyl)tropane derivatives (modeled on structurally analogous compounds like tropisetron and functionalized DAT probes)[2][3][4].

Pharmacokinetic Parameter	IV Administration (2 mg/kg)	PO Administration (10 mg/kg)	Mechanistic Rationale / Causality
Cmax​ (Peak Concentration)	~400 – 500 ng/mL	~150 – 200 ng/mL	Rapid systemic distribution limits peak plasma pooling.
Tmax​ (Time to Peak)	N/A	1.5 – 3.0 hours	Highly dependent on gastric emptying and lipophilicity.
t1/2​ (Elimination Half-Life)	4.0 – 8.0 hours	5.0 – 9.0 hours	Prolonged up to 30 hours in subjects with poor CYP2D6 metabolism[7].
Vd​ (Volume of Distribution)	4.0 – 6.0 L/kg	N/A	High tissue partitioning due to the lipophilic bicyclic tropane core[2].
Bioavailability ( F% )	100% (Reference)	50% – 60%	Reduced by extensive hepatic first-pass N-demethylation[4].
Plasma Protein Binding	60% – 70%	60% – 70%	Necessitates microdialysis to measure the free, active fraction[3].

References

• [1] Journal of Medicinal Chemistry - ACS Publications. The Discovery of Orally Bioavailable Tyrosine Threonine Kinase (TTK) Inhibitors: 3-(4-(heterocyclyl)phenyl)-1H-indazole-5-carboxamides as Anticancer Agents. Available at:[Link]

• [7] PubMed (NIH). The polymorphic cytochrome P-4502D6 is involved in the metabolism of both 5-hydroxytryptamine antagonists, tropisetron and ondansetron. Available at:[Link]

• [3] PubMed (NIH). Measurement and pharmacokinetic study of unbound tropisetron in rat blood by microdialysis with high-performance liquid chromatography. Available at:[Link]

• [8] AccessPharmacy. Atropine | Goldfrank's Toxicologic Emergencies, 11e (Blood-Brain Barrier Penetration of Tropanes). Available at: [Link]

• [4] Arabian Journal of Chemistry. Synthesis and biological evaluation of 18F-labelled deuterated tropane derivatives as dopamine transporter probes. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Tropisetron (SDZ-ICS-930) | 5-HT Receptor | CAS 89565-68-4 | Buy Tropisetron (SDZ-ICS-930) from Supplier InvivoChem [invivochem.com]
• 3. Measurement and pharmacokinetic study of unbound tropisetron in rat blood by microdialysis with high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and biological evaluation of ¹⁸F-labelled deuterated tropane derivatives as dopamine transporter probes - Arabian Journal of Chemistry [arabjchem.org]
• 5. scbt.com [scbt.com]
• 6. wap.guidechem.com [wap.guidechem.com]
• 7. The polymorphic cytochrome P-4502D6 is involved in the metabolism of both 5-hydroxytryptamine antagonists, tropisetron and ondansetron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. accesspharmacy.mhmedical.com [accesspharmacy.mhmedical.com]

Application Note: Catalytic Reduction Strategies for the Preparation of (8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine

Strategic Overview

(8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine (commonly referred to as 3-(aminomethyl)tropane) is a highly valuable tropane-derived building block utilized in the synthesis of neuroactive therapeutics, antimalarial agents, and complex alkaloids[1][2]. The most atom-economical and scalable route to this primary amine is the catalytic hydrogenation of its corresponding nitrile precursor, 8-methyl-8-azabicyclo[3.2.1]octane-3-carbonitrile [3][4].

Designing a robust reduction protocol for this molecule requires navigating two distinct chemical challenges:

• Chemoselectivity: The tropane core contains a tertiary basic amine that must remain unoxidized and stable during the reduction of the exocyclic nitrile.

• Dimerization Suppression: The reduction of nitriles inherently risks the formation of secondary and tertiary amine byproducts through reactive intermediates[5][6].

This application note details a field-proven, self-validating protocol utilizing Raney Nickel in methanolic ammonia to achieve >95% selectivity for the primary amine[4][7].

Mechanistic Causality: Overcoming Secondary Amine Dimerization

To understand the experimental choices in this protocol, one must examine the causality of nitrile reduction. When 8-methyl-8-azabicyclo[3.2.1]octane-3-carbonitrile is exposed to hydrogen gas over a metal catalyst, it initially reduces to a highly reactive primary imine intermediate[6].

Without intervention, the newly formed primary amine product can act as a nucleophile, attacking the transient imine to form a secondary amine dimer. As an application scientist, the critical intervention here is the selection of the solvent system. By conducting the hydrogenation in methanolic ammonia (NH₃/MeOH) , the excess ammonia competitively reacts with the primary imine to form a transient gem-diamine. This intermediate undergoes subsequent hydrogenolysis to exclusively yield the desired primary amine, effectively shutting down the dimerization pathway[6][8].

Mechanistic pathway of nitrile reduction highlighting NH3 protection against dimerization.

Comparative Analysis of Reduction Modalities

While Raney Nickel is the industrial standard for this transformation, alternative catalytic and chemical methods exist. The table below summarizes the quantitative data guiding the selection of Raney Ni/NH₃ as the optimal system.

Reduction Method	Catalyst / Reagent	Additive	Selectivity (1° Amine)	Est. Yield	Operational Complexity
Catalytic Hydrogenation	Raney Nickel	NH₃/MeOH	>95%	~90%	Moderate (Pyrophoric catalyst handling)
Catalytic Hydrogenation	Pd/C (10%)	NH₃/MeOH	80-85%	~80%	Low (Easier handling, higher dimer risk)
Chemical Reduction	LiAlH₄	None	>95%	75-85%	High (Moisture sensitive, strict anhydrous)

Standard Operating Procedure: Raney Nickel Catalyzed Hydrogenation

The following protocol provides a self-validating workflow for the synthesis of (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine on a milligram to gram scale[3][4].

Step-by-step workflow for the catalytic reduction and SCX purification of the methanamine.

Materials & Reagents

• Substrate: (1R,5S)-8-methyl-8-azabicyclo[3.2.1]octane-3-carbonitrile (0.55 mmol, ~83 mg)

• Solvent: 0.5% Ammonia in Methanol (NH₃/MeOH) (10 mL)

• Catalyst: Raney Nickel (wet slurry in water/methanol, ~50 mg)

• Purification: Strong Cation Exchange (SCX) cartridge (e.g., Isolute SCX-2)

Step-by-Step Execution

• Preparation: In a rigorously clean, dry round-bottom flask, dissolve 83 mg (0.55 mmol) of 8-methyl-8-azabicyclo[3.2.1]octane-3-carbonitrile in 10 mL of 0.5% NH₃/MeOH.

• Catalyst Addition: Purge the flask with Argon or Nitrogen. Carefully add ~50 mg of wet Raney Nickel slurry. (Expert Note: Never allow Raney Nickel to dry out in the presence of air, as it is highly pyrophoric and will auto-ignite).

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (H₂) three times. Attach a hydrogen balloon (atmospheric pressure, ~1 atm). Stir the reaction mixture vigorously at room temperature for 16 hours.

• In-Process Control (IPC): Withdraw a 10 µL aliquot, filter through a micro-syringe filter, and analyze via LC-MS. The reaction is self-validating when the nitrile precursor mass (m/z ~151) is fully replaced by the primary amine mass (m/z ~155).

• Filtration: Purge the flask with Argon to remove residual H₂. Filter the suspension through a pad of Celite to remove the Raney Nickel. Wash the filter cake thoroughly with excess Methanol. (Expert Note: Submerge the used Celite/catalyst pad in water immediately after filtration for safe disposal).

Workup and Isolation (SCX Ion Exchange)

Because the target molecule contains two basic nitrogen centers (the tropane core and the primary amine), it is perfectly suited for Strong Cation Exchange (SCX) purification[4].

• Load the filtered methanolic solution onto a pre-conditioned SCX cartridge. The basic amine will bind strongly to the sulfonic acid stationary phase.

• Wash the cartridge with 2-3 column volumes of pure Methanol to elute any neutral impurities or non-basic byproducts.

• Elute the target (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine by flushing the cartridge with 2 M NH₃ in Methanol.

• Evaporate the basic eluent under reduced pressure to yield the pure primary amine as an oil.

Troubleshooting & Field-Proven Insights

• Incomplete Conversion: If the reaction stalls, the Raney Nickel may have been deactivated by trace poisons or aged storage[6]. Do not increase temperature, as this promotes side reactions. Instead, filter off the old catalyst and resubject the mixture to fresh Raney Nickel under H₂.

• Presence of Secondary Amines: If LC-MS indicates dimerization (m/z ~291), the ammonia concentration in the solvent was insufficient. Ensure a fresh batch of NH₃/MeOH is used, as ammonia gas readily escapes from methanol during prolonged storage.

• Stereochemical Integrity: The reduction of the exocyclic nitrile generally preserves the stereochemistry of the tropane ring. However, NMR validation (1H and 13C) should be employed post-purification to confirm the endo/exo configuration of the resulting aminomethyl group.

References

• WO2009044162A1 - Pyrazin-2-yl-pyridin-2-yl-amine and pyrazin-2-yl-pyrimidin-4-yl-amine compounds and their use Source: Google Patents URL

• Regeneration of Raney®-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers Source: MDPI (Catalysts) URL:[Link]

• Nitrile to Amine - Common Conditions: H2 + Raney Nickel Source: Common Organic Chemistry URL:[Link]

Sources

• 1. 1-[(1R,3R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl]methanamine | 1478883-60-1 [sigmaaldrich.com]
• 2. Gas Chromatography–Mass Spectrometry Characterization of Bioactive Compounds from Ziziphus nummularia (Burm. F.) Stem Bark with Promising In Vitro Antiplasmodial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2009044162A1 - Pyrazin-2-yl-pyridin-2-yl-amine and pyrazin-2-yl-pyrimidin-4-yl-amine compounds and their use - Google Patents [patents.google.com]
• 4. WO2009044162A1 - Pyrazin-2-yl-pyridin-2-yl-amine and pyrazin-2-yl-pyrimidin-4-yl-amine compounds and their use - Google Patents [patents.google.com]
• 5. Nitrile reduction - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. US7214829B2 - Method for the production of primary amines by hydrogenating nitriles - Google Patents [patents.google.com]
• 8. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]

Advanced Radiochemistry Protocols for (8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine: Strategies for In Vitro and In Vivo Assays

Target Audience: Radiochemists, Pharmacologists, and Drug Development Scientists Application: Receptor binding assays, Autoradiography, PET/SPECT Imaging

Executive Summary & Chemical Rationale

(8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine—commonly referred to as 3-(aminomethyl)tropane—is a highly versatile scaffold frequently utilized in the development of neuroreceptor radioligands (e.g., targeting dopamine, serotonin, and muscarinic receptors).

From a radiochemical perspective, this molecule presents a unique advantage: chemoselectivity . It possesses two distinct nitrogen centers:

• A tertiary amine embedded within the tropane bicyclic core (pKa ~10.0).

• A primary aliphatic amine at the terminus of the methanamine group (pKa ~9.5).

Because tertiary amines cannot form stable amides or imines, the primary amine serves as an exclusive, sterically accessible nucleophilic handle. This allows for direct, late-stage radiolabeling without the need for complex protecting-group chemistry. Depending on the assay requirements—ranging from high-resolution in vivo Positron Emission Tomography (PET) to ultra-sensitive in vitro autoradiography—different isotopic strategies must be deployed.

This application note provides field-proven, self-validating protocols for the three most critical radiolabeling strategies: [³H] Reductive Amination , [¹⁸F]SFB Conjugation , and [¹²⁵I] Bolton-Hunter Radioiodination .

Decision Matrix: Selecting the Optimal Radiolabeling Strategy

The selection of a radioisotope is entirely dictated by the temporal and spatial resolution required by your assay.

Decision tree for selecting the optimal radiolabeling protocol based on assay requirements.

Quantitative Comparison of Radiolabeling Modalities

Isotope	Half-Life	Labeling Chemistry	Target Group	Primary Assay Application	Specific Activity (SA)
Tritium (³H)	12.3 years	Reductive Amination	Primary Amine	In vitro binding, Autoradiography	15 - 85 Ci/mmol
Fluorine-18 (¹⁸F)	109.8 min	[¹⁸F]SFB Acylation	Primary Amine	In vivo PET Imaging	> 1,000 Ci/mmol
Iodine-125 (¹²⁵I)	59.4 days	[¹²⁵I]SHPP Acylation	Primary Amine	High-sensitivity in vitro / SPECT	~ 2,200 Ci/mmol

Experimental Protocols & Mechanistic Causality

Strategy 1: Tritium ([³H]) Labeling via Reductive Amination

Causality & Mechanism: Tritium is the gold standard for in vitro pharmacology due to its minimal steric perturbation (preserving native receptor affinity) and long half-life [5]. Direct reductive amination utilizes a tritiated reducing agent (e.g., [³H]NaBH₃CN) to reduce the iminium ion formed between the primary amine of the tropane and a target aldehyde. Sodium cyanoborohydride is specifically chosen because, at pH 6.0–7.0, it selectively reduces the protonated iminium ion without reducing the unreacted aldehyde.

Protocol:

• Imine Formation: Dissolve 1.0 mg of (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine in 500 µL of anhydrous methanol. Add 1.2 equivalents of the desired aldehyde (e.g., formaldehyde for simple methylation).

• pH Adjustment: Add 10 µL of glacial acetic acid to adjust the pH to ~6.5, promoting iminium ion formation. Stir at room temperature for 30 minutes.

• Reduction: In a highly ventilated radioactive fume hood, add 50–100 mCi of [³H]NaBH₃CN (dissolved in 100 µL of THF).

• Incubation: Stir the reaction mixture at room temperature for 2–4 hours.

• Quenching: Quench the unreacted hydride by slowly adding 100 µL of 1M HCl (Caution: Tritium gas may be released; ensure proper trapping).

• Purification: Neutralize with 1M NaOH and purify the radiolabeled product via semi-preparative Reversed-Phase HPLC (RP-HPLC) using a C18 column (H₂O/MeCN with 0.1% TFA).

Strategy 2: Fluorine-18 ([¹⁸F]) Labeling via Prosthetic Group ([¹⁸F]SFB)

Causality & Mechanism: Direct fluorination of aliphatic amines is chemically unfeasible. Instead, we utilize N-succinimidyl-4-[¹⁸F]fluorobenzoate ([¹⁸F]SFB) as a prosthetic group [1, 2]. The N-hydroxysuccinimide (NHS) ester of[¹⁸F]SFB undergoes rapid nucleophilic acyl substitution with the primary amine. The reaction pH is strictly maintained at 8.5; this ensures the primary amine is deprotonated and nucleophilic, while minimizing the competing basic hydrolysis of the NHS ester.

Protocol:

• Precursor Preparation: Dissolve 0.5 mg of (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine in 300 µL of 0.1 M Sodium Borate buffer (pH 8.5).

• Prosthetic Group Addition: Transfer the freshly synthesized [¹⁸F]SFB (typically 100–500 mCi, prepared via automated module) dissolved in 100 µL of anhydrous acetonitrile into the precursor vial [2].

• Conjugation: Incubate the sealed reaction vessel at 40°C for 15 minutes. The tertiary amine of the tropane ring will not react, ensuring 100% chemoselectivity for the methanamine terminus.

• Quenching & Dilution: Dilute the reaction mixture with 1 mL of HPLC-grade water to halt the reaction and reduce solvent strength for column loading.

• Purification: Inject onto a semi-preparative RP-HPLC system. Collect the radioactive peak corresponding to the[¹⁸F]-fluorobenzoylated tropane.

• Formulation: Pass the collected fraction through a C18 Sep-Pak cartridge, wash with sterile water, and elute with 1 mL of ethanol, followed by dilution in 9 mL of sterile saline for in vivo injection.

Strategy 3: Iodine-125 ([¹²⁵I]) Labeling via Bolton-Hunter Reagent

Causality & Mechanism: Direct radioiodination (e.g., via Chloramine-T) requires an activated aromatic ring (like tyrosine), which this tropane derivative lacks. Attempting direct iodination would destroy the molecule. The Bolton-Hunter reagent (N-succinimidyl-3-(4-hydroxy-5-[¹²⁵I]iodophenyl)propionate) bypasses this by providing a pre-iodinated prosthetic group that selectively acylates the primary amine under mild conditions [3, 4].

Protocol:

• Reagent Preparation: Commercially available [¹²⁵I]Bolton-Hunter reagent (typically supplied in anhydrous benzene or DMF) must be dried. Transfer 1–5 mCi to a conical glass vial and evaporate the solvent under a gentle stream of dry nitrogen [3].

• Conjugation: Immediately add 10 µg of (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine dissolved in 50 µL of 0.1 M Sodium Borate buffer (pH 8.5).

• Incubation: Incubate the reaction mixture on ice (0–4°C) for 30 to 60 minutes. The low temperature minimizes NHS ester hydrolysis while the high nucleophilicity of the primary amine drives the acylation forward.

• Quenching: Add 50 µL of 0.2 M Glycine (in borate buffer) and incubate for an additional 15 minutes. The primary amine of glycine scavenges any unreacted [¹²⁵I]Bolton-Hunter reagent, preventing non-specific labeling artifacts later.

• Purification: Purify the target radioligand using a size-exclusion spin column (if conjugated to a larger carrier) or RP-HPLC for the small molecule derivative.

Self-Validating System: Quality Control (QC)

To ensure scientific integrity and assay reproducibility, every radiolabeling protocol must be validated through the following QC cascade before use in biological assays:

• Radiochemical Purity (RCP): Analyze the final formulated product via analytical radio-HPLC. The radioactive peak must co-elute precisely with a fully characterized, non-radioactive ("cold") reference standard of the conjugated tropane. Acceptable RCP is >95%.

• Free Isotope Detection: Perform thin-layer chromatography (radio-TLC) to confirm the absence of free [¹⁸F]fluoride,[¹²⁵I]iodide, or [³H]water.

• Molar Activity (Am): Calculate the specific activity by dividing the total radioactivity of the collected fraction by the mass of the cold carrier peak (determined via UV-Vis integration against a standard curve). High molar activity is critical to prevent receptor saturation by unlabeled molecules.

References

• Maeding, P., et al. "Fully automated peptide radiolabeling from [18F]fluoride." Molecular Imaging and Biology. URL: [Link]

• Mende, M., et al. "Late-stage labeling of diverse peptides and proteins with iodine-125." EJNMMI Radiopharmacy and Chemistry. URL: [Link]

• Shen, X., et al. "Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules." Chemical Reviews. URL: [Link]

practical applications of (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine in alkaloid synthesis

Application Note: Practical Applications of (8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine in Alkaloid Synthesis

Executive Summary

(8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine (commonly referred to as 3-aminomethyltropane) is a highly versatile, bridged bicyclic building block utilized in the synthesis of complex alkaloids and neuropharmacological agents. Featuring a rigid tropane core equipped with a primary methanamine handle, this compound serves as a critical intermediate for generating metabolically stable, target-specific ligands. This application note details the mechanistic rationale for its use, outlines key synthetic pathways, and provides validated, step-by-step protocols for its incorporation into modern drug discovery workflows.

Mechanistic Rationale & Structural Advantages (E-E-A-T)

Historically, tropane alkaloids (e.g., atropine, scopolamine, cocaine) rely on the native 3-hydroxyl group of the tropine core to form ester linkages. However, ester-linked tropanes are highly susceptible to enzymatic hydrolysis by plasma esterases, severely limiting their in vivo half-life.

By replacing the traditional hydroxyl group with a methanamine (–CH₂NH₂) handle, medicinal chemists achieve three critical advantages:

• Metabolic Stability: Coupling this primary amine with carboxylic acids yields amide linkages, which are significantly more resistant to enzymatic cleavage than their ester counterparts. This is a foundational strategy in the design of modern .

• Spatial Extension: The insertion of the methylene (–CH₂–) spacer between the rigid tropane core and the amine extends the pharmacophore. This spatial extension is often required to optimally engage the hydrogen-bonding networks within the orthosteric binding sites of monoamine and serotonin receptors.

• Synthetic Versatility: The primary amine acts as a highly nucleophilic, unhindered handle that readily undergoes amide coupling, reductive amination, and Buchwald-Hartwig cross-coupling. Because the tertiary bridgehead nitrogen of the tropane core is sterically hindered, reactions at the primary amine proceed with high chemoselectivity without requiring orthogonal protecting groups[1].

Key Applications in Drug Discovery

• 5-HT₃ and 5-HT₄ Receptor Modulators: The compound is extensively used to synthesize benzimidazolone, indazole, and quinoline amides. These derivatives act as potent 5-HT₄ agonists (used for gastrointestinal motility disorders) or 5-HT₃ antagonists (used as antiemetics).

• Psychoplastogens and Sigma Receptor Ligands: Reductive amination of the methanamine handle with aryl aldehydes yields secondary amines. These structures are frequently explored as sigma-1 receptor modulators and non-hallucinogenic , promoting neural plasticity without activating muscarinic or 5-HT₂A receptors[2].

• Bromodomain Inhibitors: The basic tropane nitrogen combined with the exocyclic amine has been investigated in fragment-based drug discovery (FBDD) to target the acid clusters of proteins like ATAD2[1].

Data Visualization: Synthetic Divergence

The following diagram illustrates the two primary synthetic workflows utilizing (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine to access distinct pharmacological classes.

Synthetic divergence of 3-aminomethyltropane into amides and secondary amines.

Quantitative Data Summary

The table below summarizes the typical reaction parameters and expected outcomes when utilizing this building block in standard medicinal chemistry workflows.

Reaction Type	Reagents / Catalyst	Solvent	Temp (°C)	Time (h)	Avg. Yield	Primary Application
Amide Coupling	HATU, DIPEA, Ar-COOH	DMF or DCM	20–25	2–4	75–90%	5-HT₃/₄ Receptor Ligands
Reductive Amination	NaBH(OAc)₃, Ar-CHO	DCE or MeOH	20–25	4–12	65–85%	Sigma-1 / DAT Ligands
Buchwald-Hartwig	Pd₂(dba)₃, BINAP, NaOtBu	Toluene	90–110	12–18	40–60%	Epigenetic Inhibitors
Sulfonamide Formation	Ar-SO₂Cl, Et₃N	DCM	0 to 25	2–6	80–95%	Scaffold Decoration

Experimental Protocols (Self-Validating Systems)

Protocol A: HATU-Mediated Synthesis of Tropane-Aryl Amides

Objective: To synthesize metabolically stable amide derivatives for 5-HT receptor screening. Rationale: HATU is selected over EDC/HOBt due to its superior efficiency in coupling sterically demanding or electron-deficient aromatic carboxylic acids. DIPEA is used as a non-nucleophilic base to deprotonate the carboxylic acid and neutralize the tropane amine hydrochloride salt (if the HCl salt of the building block is used).

Step-by-Step Procedure:

• Activation: In an oven-dried round-bottom flask under N₂, dissolve the heteroaryl carboxylic acid (1.0 equiv, 1.0 mmol) and HATU (1.2 equiv, 1.2 mmol) in anhydrous DMF (5.0 mL).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 3.0 mmol) dropwise. Stir the mixture at room temperature for 15 minutes to ensure complete formation of the active HOAt ester.

  • Self-Validation Check: The solution typically transitions from colorless to a pale yellow/orange, visually indicating active ester formation.

• Amine Addition: Add (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine (1.1 equiv, 1.1 mmol) either neat or as a solution in 1 mL DMF.

• Reaction Monitoring: Stir at room temperature for 2–4 hours. Monitor via LC-MS or TLC (eluent: 10% MeOH in DCM with 1% NH₄OH).

  • Self-Validation Check: The highly polar starting amine (which stains heavily with ninhydrin) will disappear, replaced by a higher Rf​ product spot that is UV-active.

• Quench & Workup: Dilute the reaction with EtOAc (20 mL). Wash sequentially with saturated aqueous NaHCO₃ (2 × 10 mL) to remove unreacted acidic impurities, and 5% aqueous LiCl (3 × 10 mL) to extract DMF and HATU byproducts into the aqueous phase.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, DCM/MeOH/NH₄OH gradient) to afford the pure amide.

Protocol B: Chemoselective Reductive Amination

Objective: To synthesize secondary amine derivatives for psychoplastogen or monoamine transporter assays. Rationale: Sodium triacetoxyborohydride (NaBH(OAc)₃) is chosen over NaBH₄ or NaBH₃CN. NaBH(OAc)₃ is a mild reducing agent that selectively reduces the intermediate iminium ion without reducing the starting aldehyde to an alcohol. It also avoids the highly toxic cyanide byproducts associated with NaBH₃CN.

Step-by-Step Procedure:

• Imine Formation: In a dry flask, dissolve the aryl aldehyde (1.0 equiv, 1.0 mmol) and (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine (1.05 equiv, 1.05 mmol) in anhydrous 1,2-dichloroethane (DCE) (10 mL).

• Acid Catalysis: Add glacial acetic acid (1.0 equiv, 1.0 mmol) to adjust the pH to ~5.

  • Causality: Mildly acidic conditions protonate the carbonyl oxygen, accelerating the dehydration step of the hemiaminal to form the reactive iminium ion.

• Reduction: Stir the mixture at room temperature for 30 minutes. Add NaBH(OAc)₃ (1.5 equiv, 1.5 mmol) portion-wise over 5 minutes.

• Reaction Monitoring: Stir at room temperature for 4–12 hours. Monitor via LC-MS.

  • Self-Validation Check: Look for the mass of the desired secondary amine [M+H]+ and ensure no over-alkylation (tertiary amine formation) has occurred, which is prevented by the steric bulk of the tropane core and the mild nature of the reductant.

• Quench: Carefully quench the reaction by adding 1N aqueous NaOH (10 mL) to neutralize the acetic acid and break down boron complexes. Stir vigorously for 15 minutes.

• Extraction & Purification: Extract the aqueous layer with DCM (3 × 15 mL). Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate. Purify via reverse-phase HPLC (Water/MeCN with 0.1% TFA) or basic alumina chromatography to isolate the secondary amine.

References

• Lopez-Rodriguez, M. L., et al. (2003). "5-HT4 Receptor Ligands: Applications and New Prospects." Journal of Medicinal Chemistry, 46(4), 533-554. URL:[Link]

• Dunlap, L. E., et al. (2024). "Identification of Psychoplastogenic Tropanes Lacking Muscarinic Activity." ACS Chemical Neuroscience, 15(14), 2639-2649. URL:[Link]

• Bamborough, P., et al. (2015). "Fragment-Based Discovery of Low-Micromolar ATAD2 Bromodomain Inhibitors." Journal of Medicinal Chemistry, 58(15), 6151-6178. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

reducing byproducts in (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine amidation reactions

Technical Support Center: Amidation of (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine

Welcome to the technical support center for optimizing amidation reactions involving (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine and its derivatives. This guide is designed for researchers, chemists, and drug development professionals who utilize this valuable, yet sterically hindered, bicyclic amine scaffold. Here, we address common challenges, provide in-depth troubleshooting advice, and offer validated protocols to help you minimize byproduct formation and maximize the yield and purity of your target amide.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is structured to address the most pressing issues encountered during the amidation of this specific tropane-derived amine.

Q1: What are the most common byproducts in this amidation, and why do they form?

Answer: The primary challenges in acylating (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine stem from its steric hindrance and the basicity of the tertiary bridgehead nitrogen. The most common byproducts are:

• N-Acylurea: This byproduct is prevalent when using carbodiimide coupling reagents like DCC or EDC.[1][2] It forms when the highly reactive O-acylisourea intermediate, intended to react with your amine, instead undergoes an intramolecular acyl transfer.[2][3] This pathway is irreversible and consumes your activated acid.[2] Low reaction temperatures are recommended to minimize this side reaction.[1]

• Epimerization/Racemization of the Carboxylic Acid: If your carboxylic acid has a chiral center at the α-position, you risk epimerization. This is a critical issue in peptide synthesis and drug development, as diastereomers can have drastically different biological activities and are often difficult to separate.[4] Epimerization primarily occurs through two mechanisms:

  • Oxazolone Formation: The activated N-protected amino acid can cyclize to form a planar oxazolone intermediate, which can be re-protonated from either face, leading to a loss of stereochemical integrity.[4]

  • Direct Enolization: A strong base can directly abstract the acidic α-proton of the activated acid, leading to racemization.[4]

• Guanidinylation of the Amine: When using aminium/uronium-based coupling reagents (e.g., HATU, HBTU) in excess, a side reaction can occur where the reagent reacts with the primary amine of your substrate. This terminates the desired reaction, forming a guanidinium byproduct which can complicate purification.

• Unreacted Starting Materials: Due to the steric bulk around the primary amine, reaction kinetics can be slow, leading to incomplete conversion.[5][6] This is often mistaken for a byproduct issue but is actually an efficiency problem.

Q2: My standard EDC/HOBt coupling is giving low yields and a major N-acylurea byproduct. What should I do?

Answer: This is a classic issue with carbodiimide chemistry. The O-acylisourea intermediate is being intercepted by its own urea nitrogen faster than by your sterically hindered amine. Here is a logical troubleshooting workflow:

Workflow: Mitigating N-Acylurea Formation

Sources

• 1. Knowledge Center Archive - Bachem [bachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

optimizing storage conditions to prevent (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine degradation

Welcome to the Technical Support Center. This guide is specifically designed for researchers, scientists, and drug development professionals working with (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine .

As a bifunctional tropane derivative containing both a sterically hindered tertiary amine and a highly reactive primary methanamine group, this compound presents unique stability challenges. This portal provides causality-driven troubleshooting, validated storage protocols, and mechanistic insights to ensure the integrity of your experimental workflows.

Section 1: Troubleshooting FAQs (Diagnostic Guide)

Q1: My reagent was initially a clear liquid/white solid, but it has turned yellow or brown over several weeks. Is it still viable? A1: This discoloration is a hallmark of oxidative degradation . The tertiary amine in the tropane core is susceptible to N-oxidation, while the primary amine can undergo oxidative deamination. This process is heavily catalyzed by trace transition metals and UV light exposure[1]. Once discolored, the reagent's purity is compromised and it should be discarded. Prevention: Store future aliquots in amber glass (to block UV-catalyzed radical formation) under an inert argon atmosphere.

Q2: I noticed a white, insoluble crust forming around the cap of the reagent bottle. What is this, and can I just scrape it off? A2: This is carbamate salt formation . Primary amines react exothermically and irreversibly with atmospheric carbon dioxide ( CO2​ ) to form stable carbamates[1][2]. Every time the bottle is opened in ambient air, CO2​ enters and reacts. Prevention: The crust is degraded material. To prevent this, handle the freebase strictly inside a glovebox or convert it to a hydrochloride (HCl) salt for benchtop stability[3].

Q3: My reaction yields are steadily dropping, and the reagent seems to weigh more than it should based on my usage. What went wrong? A3: The compound is highly hygroscopic . The primary amine acts as a strong hydrogen bond acceptor, rapidly absorbing atmospheric moisture. This causes severe weighing errors (you are weighing water alongside the amine) and accelerates hydrolytic degradation pathways[4]. Prevention: Store over active desiccants and validate the water content via Karl Fischer titration before sensitive reactions.

Section 2: Mechanistic Overview of Degradation Pathways

To effectively protect (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine, we must understand the causality of its degradation. The dual-amine structure means it is attacked on multiple fronts by ambient air.

Fig 1: Primary degradation pathways of bifunctional tropane amines.

Section 3: Validated Storage Protocols

We provide two self-validating protocols depending on your experimental needs: Freebase Aliquoting (for immediate synthetic use) and Salt Conversion (for long-term archiving).

Protocol A: Inert Aliquoting of the Freebase

Causality: Repeatedly opening a bulk container introduces O2​ , CO2​ , and H2​O . Aliquoting isolates the risk. Amber glass prevents UV degradation, and PTFE caps are strictly required because free amines chemically degrade standard silicone or rubber septa.

• Preparation: Transfer the bulk amine, amber glass vials, and PTFE-lined caps into a glovebox maintained under Argon (<1 ppm O2​ and H2​O ).

• Dispensing: Aliquot the amine into single-use volumes (e.g., 100 mg per vial).

• Sealing: Seal tightly with PTFE-lined caps while still inside the glovebox.

• Secondary Containment: Place the sealed vials into a secondary vacuum-sealed bag containing a desiccant pouch (e.g., Drierite).

• Storage: Transfer to a -20°C freezer.

• Self-Validation Step: Before use, allow the vial to warm to room temperature before opening to prevent condensation. Perform a quick 1H NMR in CDCl3​ ; the absence of a downfield carbamate peak (~5.5 ppm) confirms the integrity of the storage system.

Fig 2: Step-by-step workflow for inert aliquoting and storage.

Protocol B: In Situ Conversion to Hydrochloride (HCl) Salt

Causality: Protonating the lone pairs on both nitrogen atoms mathematically eliminates their ability to act as nucleophiles against CO2​ or undergo N-oxidation[3][5]. This is the most robust method for long-term storage.

• Dissolution: Dissolve the freebase amine in anhydrous diethyl ether or dioxane under a nitrogen blanket.

• Acidification: Slowly add 2.1 equivalents of anhydrous HCl in dioxane at 0°C.

• Precipitation: The bis-hydrochloride salt will precipitate immediately as a white solid.

• Isolation: Filter under a nitrogen blanket, wash with cold ether, and dry under high vacuum.

• Storage: Store the resulting salt at room temperature or 4°C. It is indefinitely stable to air, though still slightly hygroscopic.

Section 4: Quantitative Storage Data

The following table summarizes the expected shelf life of (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine under various conditions, derived from accelerated stability testing of primary amines[1][5].

Storage Condition	Atmosphere	Container Material	Chemical Form	Expected Shelf Life	Primary Degradation Risk
Room Temp (20°C)	Ambient Air	Clear Glass	Freebase	< 1 week	High (Oxidation, Carbamation)
Fridge (4°C)	Ambient Air	Amber Glass	Freebase	2-4 weeks	Moderate (Condensation/Hydration)
Freezer (-20°C)	Argon / N2​	Amber Glass (PTFE cap)	Freebase	> 12 months	Low (Requires strict temp control)
Room Temp (20°C)	Ambient Air	Standard Glass	HCl Salt	> 24 months	Very Low (Stable)[3]

References

• [1] Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. National Institutes of Health (NIH) PMC. Available at: [Link]

• [2] Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. ACS Publications. Available at:[Link]

• [4] Insights into the Oxidative Degradation Mechanism of Solid Amine Sorbents for CO2 Capture from Air. OSTI.GOV. Available at: [Link]

• [5] Oxidative degradation of amine solvents for C02 capture. University of Texas Repository. Available at:[Link]

Sources

• 1. Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemscene.com [chemscene.com]
• 4. osti.gov [osti.gov]
• 5. repositories.lib.utexas.edu [repositories.lib.utexas.edu]

troubleshooting stereoselectivity in (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine synthesis

Technical Support Center: Troubleshooting Stereoselectivity in (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine Synthesis

Overview

Tropinone is a central intermediate in both the biosynthesis and chemical synthesis of pharmacologically important tropane alkaloids[1],[2],[3]. Originally synthesized via Robinson's classic one-pot biomimetic double Mannich reaction[4],[5],[6], it serves as the primary starting material for 3-substituted tropanes. A major challenge in synthesizing derivatives like ((1R,3s,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine,[7]—a critical building block for CNS drug discovery—is controlling the stereochemistry at the C3 position.

The tropane skeleton consists of a piperidine ring forced into a chair conformation by a two-carbon bridge (C6-C7) located on the exo face. The endo face (the "cup" of the chair) is sterically hindered by the 1,3-diaxial protons at C2 and C4. Consequently, kinetic addition to the C3 carbon occurs preferentially from the less hindered exo face, pushing the resulting substituent to the endo (axial) position[8],[9]. Conversely, thermodynamic equilibration favors the exo (equatorial) position to minimize diaxial strain. Understanding this causality is the key to troubleshooting your synthesis.

Workflow: Divergent Stereoselective Pathways

Fig 1. Divergent stereoselective pathways for endo/exo 3-(aminomethyl)tropane synthesis.

Quantitative Data: Stereochemical Control Strategies

Target Isomer	Synthetic Pathway	Control Mechanism	C3 Substituent Orientation	C3-H Proton Orientation	1H-NMR Signature (C3-H)
Endo ( α )	Henry + Hydrogenation	Kinetic (Exo-face attack)	Axial	Equatorial	Narrow multiplet ( W1/2​≈10 Hz)
Exo ( β )	Wittig + Reductive Amination	Thermodynamic (Epimerization)	Equatorial	Axial	Wide multiplet ( Jax−ax​>10 Hz)

Troubleshooting FAQs

Q1: My reduction of the nitromethylene intermediate yields a mixture of endo and exo isomers, but I need pure endo. How can I improve the kinetic stereoselectivity? A1: The issue lies in your choice of reducing agent. If you are using a small, highly reactive hydride like LiAlH4​ , its small ionic radius allows for competitive endo-face attack despite the 1,3-diaxial hindrance. Solution: Switch to catalytic hydrogenation ( H2​ , 10% Pd/C) at 1 atm and ambient temperature. The bulky heterogeneous catalyst surface strictly enforces adsorption from the unhindered exo face, pushing the resulting nitromethyl group exclusively to the endo position.

Q2: I am trying to synthesize the exo-methanamine via the 3-formyltropane intermediate, but I'm getting poor diastereomeric excess (d.e.). A2: You are experiencing incomplete thermodynamic equilibration. When the enol ether is hydrolyzed, the resulting aldehyde is initially formed as a kinetic mixture. Solution: Before proceeding to reductive amination, the 3-formyltropane must be stirred with a non-nucleophilic base (e.g., DBU) or NaOMe in methanol for 12 hours. This allows the C3 stereocenter to fully epimerize via the enolate, adopting the thermodynamically favored equatorial (exo) configuration to relieve diaxial strain.

Q3: During the final reductive amination step, I observe significant formation of secondary amine dimers (bis-tropanyl amines). A3: This is a classic side reaction where the newly formed primary amine acts as a nucleophile against unreacted aldehyde. Solution: Use a massive excess of ammonia (10–20 equivalents of 7N NH3​ in MeOH ) and introduce Titanium(IV) isopropoxide ( Ti(O-iPr)4​ ). This Lewis acid acts as a water scavenger and locks the primary imine intermediate. Stir for 4 hours before adding your reducing agent ( NaBH4​ or NaBH3​CN ).

Q4: How can I definitively verify the endo vs. exo stereochemistry of my purified methanamine using 1H-NMR? A4: Analyze the splitting pattern of the C3-H proton.

• In the endo isomer , the substituent is axial, meaning the C3-H proton is equatorial. It will only have small equatorial-axial and equatorial-equatorial couplings ( J≈2−5 Hz), appearing as a narrow multiplet .

• In the exo isomer , the substituent is equatorial, meaning the C3-H proton is axial. It will couple strongly with the adjacent C2/C4 axial protons ( Jax−ax​≈10−12 Hz), appearing as a wide multiplet (typically a triplet of triplets).

Experimental Protocols

Protocol 1: Kinetic Synthesis of Endo-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine

• Condensation: Dissolve tropinone (1.0 eq) and nitromethane (5.0 eq) in ethanol. Add a catalytic amount of ethylenediamine (0.1 eq). Reflux for 8 hours.

• Elimination: Concentrate the mixture, dissolve in CH2​Cl2​ , and add triethylamine (2.0 eq) followed by methanesulfonyl chloride (1.2 eq) at 0°C to eliminate the hydroxyl group.

  • Self-Validation Check: The resulting 3-(nitromethylidene)tropane will appear as a bright yellow solution. TLC will show a highly UV-active spot.

• Kinetic Reduction: Isolate the alkene and dissolve in methanol. Add 10% Pd/C (10% w/w). Purge the flask and stir under an H2​ balloon (1 atm) at 20°C for 12 hours.

  • Self-Validation Check: The yellow color will completely dissipate into a colorless solution, confirming the reduction of the conjugated nitroalkene.

• Workup: Filter through a Celite pad, concentrate, and purify via acid-base extraction to yield the pure endo-primary amine.

Protocol 2: Thermodynamic Synthesis of Exo-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine

• Wittig Olefination: To a suspension of (methoxymethyl)triphenylphosphonium chloride (1.5 eq) in dry THF at 0°C, add KOtBu (1.5 eq). Stir for 30 mins, then add tropinone (1.0 eq). Stir for 2 hours.

• Hydrolysis & Equilibration: Quench with 2N aqueous HCl and stir for 2 hours to hydrolyze the enol ether to 3-formyltropane. Neutralize, extract into organic solvent, and concentrate. Redissolve the crude aldehyde in methanol containing 0.5M NaOMe . Stir for 12 hours at room temperature.

  • Self-Validation Check: Pull an aliquot for 1H-NMR. The epimerization is complete when the C3-H signal resolves entirely into a wide multiplet ( W1/2​>25 Hz).

• Reductive Amination: To the methanolic solution, add 7N NH3​ in MeOH (10.0 eq) and Ti(O-iPr)4​ (1.2 eq). Stir for 4 hours. Cool to 0°C and add NaBH4​ (1.5 eq) portion-wise.

• Workup: Quench with water to precipitate TiO2​ . Filter through Celite, extract the filtrate with CH2​Cl2​ , and concentrate to yield the exo-primary amine.

References

• Bedewitz, M.A., Jones, A.D., D'Auria, J.C., et al. "Tropinone synthesis via an atypical polyketide synthase and P450-mediated cyclization." Nature Communications 9(1), 5281 (2018).
• ChemScene @ ChemBuyersGuide.com, Inc. "((1R,3s,5S)-8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine hydrochloride.
• Wikipedia Contributors. "Tropinone." Wikipedia, The Free Encyclopedia.
• Sigma-Aldrich. "((1R,3s,5S)-8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine hydrochloride.
• Benchchem. "Byproduct formation in the synthesis of 8-Methyl-8-azabicyclo[3.2.1]oct-3-ene.
• ResearchGate. "Substrate flexibility and reaction specificity of tropinone reductase-like short-chain dehydrogenases.
• Cayman Chemical. "Tropinone (NSC 118012, Tropanone, CAS Number: 532-24-1).
• ChemEurope. "Tropinone.
• EPDF. "Domino Reactions in Organic Synthesis.

Sources

• 1. Tropinone synthesis via an atypical polyketide synthase and P450-mediated cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tropinone synthesis via an atypical polyketide synthase and P450-mediated cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Tropinone - Wikipedia [en.wikipedia.org]
• 5. Tropinone [chemeurope.com]
• 6. epdf.pub [epdf.pub]
• 7. ((1R,3s,5S)-8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine hydrochloride [sigmaaldrich.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Toxicological Assessment of (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine and Related Bicyclic Amines

This guide provides a comprehensive framework for evaluating the comparative toxicity of (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine and structurally related bicyclic amines. In the absence of extensive public data on this specific compound, this document outlines the essential experimental protocols and provides comparative data from analogous structures to guide researchers in drug development and chemical safety assessment.

Introduction: The Bicyclic Amine Scaffold and the Imperative of Toxicological Profiling

The 8-azabicyclo[3.2.1]octane core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous biologically active compounds, including the tropane alkaloids.[1] (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine, a derivative of this core structure, holds potential for diverse pharmacological applications. However, the introduction of novel chemical entities into the drug development pipeline necessitates a rigorous evaluation of their toxicological profile.

Bicyclic amines, as a class, can exhibit a range of biological activities, and their structural rigidity offers a platform for designing compounds with high receptor affinity and selectivity.[1] This same structural nature, however, can also lead to unforeseen toxicities. Therefore, a systematic and comparative toxicological assessment is crucial to identify potential liabilities early in the development process, ensuring the safety and viability of new chemical entities.[2]

This guide will detail the essential in vitro and in vivo assays required to build a comprehensive toxicity profile for (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine and its analogs. We will explore methodologies for assessing cytotoxicity, genotoxicity, and acute systemic toxicity, providing a roadmap for researchers in the field.

Foundational Toxicity Assessment: A Multi-tiered Approach

A thorough toxicological evaluation employs a battery of tests to investigate potential adverse effects at the cellular and organismal levels. The following sections detail the critical assays for a comprehensive assessment.

In Vitro Cytotoxicity: The First Line of Screening

In vitro cytotoxicity assays are fundamental for the initial screening of compound toxicity. These assays are rapid, cost-effective, and reduce the reliance on animal testing in the early stages of drug discovery. They provide quantitative data on the concentration at which a compound induces cell death or inhibits cell proliferation.

Key Experimental Protocols:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[3]

• LDH (Lactate Dehydrogenase) Release Assay: This assay quantifies the amount of LDH released from damaged cells into the culture medium, providing a measure of membrane integrity and cytotoxicity.[3]

Experimental Workflow: In Vitro Cytotoxicity Assessment

Caption: A generalized workflow for in vitro cytotoxicity testing.

Comparative Data for Related Bicyclic Amines:

Compound Class	Cell Line	IC50 (µM)	Reference
bis(2-aminoethyl)amine derivatives	A549 (Lung Carcinoma)	13.95 - 15.74	[3]
Bicyclo[3.3.1]nonane derivatives	Ehrlich Ascites Carcinoma	110.65 - 151.71 (µg/ml)	[4]
N-phosphonoalkyl bicyclic β-amino acids	HeLa (Cervical Cancer)	Concentration-dependent inhibition up to 70% at 0.5 mg/ml	[5]

Genotoxicity Assessment: Evaluating the Potential for Genetic Damage

Genotoxicity assays are critical for determining if a compound can damage genetic material (DNA), leading to mutations and potentially cancer. Regulatory agencies mandate a battery of genotoxicity tests before a new drug can proceed to clinical trials.

Key Experimental Protocols:

• Ames Test (Bacterial Reverse Mutation Assay): This assay uses strains of Salmonella typhimurium with mutations in the histidine operon to detect point mutations caused by the test compound.

• In Vitro Micronucleus Assay: This test identifies substances that cause chromosomal damage by detecting the formation of micronuclei in the cytoplasm of interphase cells.

• Chromosomal Aberration Assay: This assay evaluates the ability of a compound to induce structural and numerical abnormalities in chromosomes of cultured mammalian cells.

Experimental Workflow: Genotoxicity Screening

Caption: A tiered approach to genotoxicity testing.

Structure-Toxicity Considerations for Aromatic Amines:

While (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine is an aliphatic amine, the principles of structure-activity relationships in genotoxicity are well-illustrated by aromatic amines. For instance, the mutagenicity of aromatic amines is influenced by their metabolic activation by cytochrome P450 enzymes, particularly CYP1A2. The stability of the binding mode within the enzyme's active site is a key determinant of mutagenic potential.[6] These principles highlight the importance of considering metabolic activation in the design and interpretation of genotoxicity studies for all amine-containing compounds.

In Vivo Acute Systemic Toxicity: Determining the Median Lethal Dose (LD50)

Acute systemic toxicity studies in animals are conducted to determine the potential for a single dose of a substance to cause serious harm or death. The median lethal dose (LD50) is a standardized measure of the acute toxicity of a substance and is defined as the dose required to kill 50% of a tested animal population.[7] A lower LD50 value indicates higher toxicity.[7]

Experimental Protocol: Up-and-Down Procedure (UDP) for LD50 Determination

The UDP is a modern approach to LD50 determination that significantly reduces the number of animals required compared to traditional methods.

• Dose Selection: An initial starting dose is selected based on available data or in silico predictions.

• Single Animal Dosing: A single animal is dosed at the starting level.

• Observation: The animal is observed for signs of toxicity and mortality over a defined period (typically 14 days).

• Dose Adjustment:

  • If the animal survives, the next animal is dosed at a higher level (typically by a factor of 3.2).

  • If the animal dies, the next animal is dosed at a lower level.

• Iteration: This process is repeated until a stopping criterion is met (e.g., a certain number of dose reversals have occurred).

• LD50 Calculation: The LD50 is then calculated using maximum likelihood methods.

Experimental Workflow: LD50 Determination (Up-and-Down Procedure)

Caption: The iterative process of the Up-and-Down Procedure for LD50 determination.

Comparative LD50 Data for Related Tropane Alkaloids:

Compound	Animal Model	Route of Administration	LD50 (mg/kg)	Reference
Atropine	Mouse	Oral	75	[8]
Atropine	Rat	Oral	500	[8]
Cocaine	Mouse	Oral	96	[9]
RTI-177	Rat	Oral	49	[10]
RTI-336	Rat	Oral	180	[10]

These values demonstrate the variability in acute toxicity even within the same structural class, underscoring the necessity of empirical testing for novel compounds.

Structure-Toxicity Relationships: Guiding Safer Drug Design

Understanding the relationship between chemical structure and toxicity is paramount for designing safer molecules. For cyclic tertiary amines, metabolic activation by cytochrome P450 enzymes can lead to the formation of reactive iminium intermediates.[11] These reactive species can covalently bind to macromolecules, leading to cellular dysfunction and toxicity.

Factors that can influence the potential for bioactivation include:

• Ring size and substitution: The steric and electronic properties of the bicyclic system can affect its interaction with metabolic enzymes.

• Nature of substituents: The presence of electron-donating or withdrawing groups can influence the stability of the parent molecule and its metabolites.

• Lipophilicity: Increased lipophilicity can enhance the distribution of a compound to metabolic tissues and increase its interaction with P450 enzymes.

By systematically modifying the structure of (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine and its analogs and evaluating their toxicity in the assays described above, researchers can build a structure-activity relationship (SAR) model. This model can then be used to guide the design of new compounds with an improved safety profile.

Conclusion and Future Directions

The toxicological assessment of novel bicyclic amines like (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine is a critical component of drug discovery and development. This guide has provided a comprehensive overview of the essential in vitro and in vivo assays necessary to establish a robust toxicity profile. By employing a tiered approach that begins with in vitro cytotoxicity and genotoxicity screening and progresses to in vivo acute toxicity studies, researchers can make informed decisions about the advancement of new chemical entities.

Future research should focus on generating empirical toxicity data for (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine to fill the current knowledge gap. Furthermore, the development of in silico models to predict the toxicity of bicyclic amines based on their structural features would be a valuable tool for prioritizing compounds for synthesis and testing, ultimately accelerating the discovery of safer and more effective medicines.

References

• Carroll, F. I., et al. (2005). Comparison of ED50/LD50 Values and Minimum Lethal Dose for RTI-177 and RTI-336. Journal of Pharmacology and Experimental Therapeutics, 314(3), 1271-1279. [Link]

• Daszkiewicz, M., et al. (2020). Cytotoxicity Evaluation of Novel bis(2-aminoethyl)amine Derivatives. Molecules, 25(18), 4239. [Link]

• Manikandan, A., et al. (2012). Comparative in vitro Cytotoxic Studies of Novel 8-(4'/2'-Methoxy/Unsubstituted phenylcarbamoyl)bicyclo[3.3.1]nonane Derivatives on Ehrlich Ascites Carcinoma Cell Line. International Journal of Pharmacy and Pharmaceutical Sciences, 4(5), 416-420. [Link]

• Dalvie, D., et al. (2011). Role of cyclic tertiary amine bioactivation to reactive iminium species: structure toxicity relationship. Expert Opinion on Drug Metabolism & Toxicology, 7(1), 15-38. [Link]

• Todorov, P. T., et al. (2012). Cytotoxic activity of new racemic and optically active N-phosphonoalkyl bicyclic β-Amino acids against human malignant cell lines. Amino Acids, 43(3), 1339-1347. [Link]

• Veselovsky, A. V., et al. (2011). Explanation for Main Features of Structure–Genotoxicity Relationships of Aromatic Amines by Theoretical Studies of Their Activation Pathways in CYP1A2. Journal of the American Chemical Society, 133(39), 15702-15713. [Link]

• Casida, J. E., et al. (1976). Structure-toxicity relationships of 2,6,7-trioxabicyclo(2.2.2)octanes and related compounds. Toxicology and Applied Pharmacology, 36(2), 261-279. [Link]

• Eurofins. (2016). Tropan Alkaloids. [Link]

• European Food Safety Authority. (2013). Scientific Opinion on Tropane alkaloids in food and feed. EFSA Journal, 11(10), 3386. [Link]

• Li, Y., et al. (2024). Emerging tropane alkaloids: Global development and potential health threats. Food Chemistry: X, 23, 101140. [Link]

• Lounasmaa, M., & Hanhinen, P. (1998). Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production. Alkaloids: Chemistry and Biology, 50, 1-38. [Link]

• Malmakova, A., et al. (2022). Anticancer Cytotoxic Activity of Bispidine Derivatives Associated with the Increasing Catabolism of Polyamines. International Journal of Molecular Sciences, 23(12), 6698. [Link]

• Milbrath, D. S., et al. (1979). Structure--toxicity relationships of 1-substituted-4-alkyl-2,6,7-trioxabicyclo[2.2.2.]octanes. Toxicology and Applied Pharmacology, 47(2), 287-293. [Link]

• Kamarul Zaman, M. K., & Mohamad Azzeme, A. M. (2019). Plant toxins: alkaloids and their toxicities. GSC Biological and Pharmaceutical Sciences, 6(2), 21-29. [Link]

• Mrozek-Wilczkiewicz, A., et al. (2023). Synthesis, Computational, and Anticancer In Vitro Investigations of Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and α-Aminoacids via the Betti Reaction. Molecules, 28(21), 7244. [Link]

• Fassihi, A., et al. (2020). Synthesis and cytotoxicity evaluation of novel cyclic/non-cyclic N-aryl enamino amides against human cancer cell lines. Research in Pharmaceutical Sciences, 15(6), 579-590. [Link]

• Wikipedia. (2024). Median lethal dose. [Link]

• ResearchGate. (2000). IMPROVED SYNTHESIS OF 8METHYL3, 8-DIAZABICYCLO [3.2.1] OCTANE. [Link]

• Taylor & Francis. (2022). Tropane alkaloids – Knowledge and References. [Link]

• Neipp, C., et al. (2010). Discovery of 8-azabicyclo[3.2.1]octan-3-yloxy-benzamides as selective antagonists of the kappa opioid receptor. Part 1. Bioorganic & Medicinal Chemistry Letters, 20(19), 5847-5852. [Link]

• Google Patents. (2006). Process for preparing substituted 8-azabicyclo[3.2.1]octan-3-ols.

• Reiser, O. (2021). Synthesis of 8-Aza- and 8-Oxabicyclo[3.2.1]octanes via [3+2]- Cycloadditions of cyclopropanated Furan and Pyrrole Derivatives. [Link]

• Google Patents. (2007). 8-azabicyclo[3.2.1]octane derivatives useful as monoamine reuptake inhibitors.

• Geginat, G., et al. (2003). Synthesis and nicotinic binding studies on enantiopure pinnamine variants with an 8-azabicyclo[3.2.1]octane moiety. Die Pharmazie-An International Journal of Pharmaceutical Sciences, 58(5), 311-314. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Cytotoxicity Evaluation of Novel bis(2-aminoethyl)amine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative in vitro Cytotoxic Studies of Novel 8-(4’/2’-Methoxy/Unsubstituted phenylcarbamoyl)bicyclo[3.3.1]nonane Derivatives on Ehrlich Ascites Carcinoma Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Median lethal dose - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Cocaine Toxicity (LD50) | AAT Bioquest [aatbio.com]
• 10. researchgate.net [researchgate.net]
• 11. Role of cyclic tertiary amine bioactivation to reactive iminium species: structure toxicity relationship - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural and Pharmacological Comparison of (8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine with Tropane Amine Alternatives

As drug discovery campaigns increasingly target complex neurological pathways, the selection of the right bicyclic scaffold becomes a critical determinant of target engagement. Tropane alkaloids have long served as privileged structures in neuropharmacology. Among these, (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine (commonly referred to as 3-aminomethyltropane) represents a fascinating structural evolution from rigid classical tropanes.

This guide provides an objective, data-driven comparison of 3-aminomethyltropane against alternative tropane and quinuclidine amines, detailing their structural nuances, physicochemical properties, and experimental validation protocols.

Structural Nuances: Tropane vs. Quinuclidine Cores

The core architecture of a ligand dictates its conformational space and, consequently, its receptor subtype selectivity.

• (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine : This molecule features a classic [3.2.1] bicyclic tropane core with a bridgehead tertiary amine. The critical structural divergence from simpler analogs is the methylene spacer (-CH₂-) connecting the primary amine to the C3 position of the tropane ring. This sp³-sp³ bond introduces a rotational degree of freedom, allowing the primary amine to sweep a larger conformational volume to capture auxiliary hydrogen-bonding interactions in receptor pockets .

• 3-Aminotropane (Tropylamine) : Lacking the methylene spacer, the primary amine is directly attached to the C3 carbon. This rigidity forces the basic nitrogen into a fixed vector, which can be advantageous for highly constrained binding pockets but limits adaptability.

• 1-Azabicyclo[2.2.2]octane-3-methanamine : This alternative utilizes a quinuclidine [2.2.2] core. Unlike the boat/chair conformation of the tropane [3.2.1] system, the quinuclidine core is more symmetric and structurally rigid, subtly shifting the spatial relationship between the bridgehead nitrogen and the pendant amine.

Physicochemical Profiling

The addition of the methylene spacer in 3-aminomethyltropane subtly alters the molecule's basicity and lipophilicity, directly impacting blood-brain barrier (BBB) permeability and aqueous solubility .

Table 1: Physicochemical Comparison of Tropane Amines and Analogs

Compound	Core Scaffold	Linker	TPSA (Ų)	Est. LogP	pKa (Amine 1 / Amine 2)
(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine	Tropane [3.2.1]	-CH₂-	29.3	0.8	10.2 / 8.5
3-Aminotropane	Tropane [3.2.1]	None	29.3	0.5	9.8 / 8.4
1-Azabicyclo[2.2.2]octane-3-methanamine	Quinuclidine[2.2.2]	-CH₂-	29.3	0.7	10.1 / 9.5
Cocaine (Reference)	Tropane[3.2.1]	Ester	55.8	2.3	8.6 / N/A

Data synthesized from computational models and structural databases. TPSA = Topological Polar Surface Area.

Receptor Binding & Pharmacodynamics

Tropane diamines are frequently evaluated as ligands for the α7 nicotinic acetylcholine receptor (nAChR) and the 5-HT₃ receptor. The distance between the basic nitrogens is a known pharmacophore requirement. The ~1.5 Å extension provided by the methylene spacer in 3-aminomethyltropane often shifts the binding profile, enhancing affinity for the complementary subunit faces of nAChRs compared to the truncated 3-aminotropane .

Figure 1: Downstream intracellular signaling cascade triggered by α7 nAChR activation.

Validated Experimental Protocols

To objectively compare these compounds in a laboratory setting, the following self-validating protocols must be employed.

Protocol 1: Radioligand Binding Assay for Receptor Affinity

Objective: Determine the binding affinity ( Ki​ ) of tropane amines at the α7 nAChR.

• Membrane Preparation: Homogenize SH-SY5Y cells expressing human α7 nAChR in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 20 minutes at 4°C. Causality: Performing this step on ice minimizes endogenous protease activity, preserving receptor integrity.

• Radioligand Incubation: In 96-well plates, incubate 50 µg of membrane protein with 1 nM [¹²⁵I]-α-Bungarotoxin and varying concentrations of the tropane amine (10⁻¹⁰ to 10⁻⁴ M) for 2 hours at room temperature.

• Vacuum Filtration: Terminate the reaction by rapid vacuum filtration over GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI). Causality: PEI neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding of the positively charged radioligand, thereby ensuring a high signal-to-noise ratio.

• Detection & Analysis: Wash filters three times with ice-cold buffer. Measure bound radioactivity using a gamma counter. Calculate the IC₅₀ and derive the Ki​ using the Cheng-Prusoff equation.

Protocol 2: Potentiometric Titration for pKa Determination

Objective: Accurately map the biphasic ionization profile of diamine ligands to predict physiological charge states .

• Sample Preparation: Dissolve 2.0 mM of (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine dihydrochloride in 50 mL of 0.15 M KCl. Causality: Maintaining a constant ionic strength with KCl prevents fluctuations in activity coefficients that would otherwise skew the thermodynamic pKa calculations.

• Atmospheric Control: Purge the titration vessel with nitrogen gas for 15 minutes prior to and during the experiment. Causality: Nitrogen purging prevents atmospheric CO₂ from dissolving into the solution to form carbonic acid, which would artificially lower the pH and invalidate the titration curve.

• Automated Titration: Titrate the solution with standardized 0.1 M NaOH using an automated titrator equipped with a calibrated glass electrode. Add titrant in 0.05 mL increments, allowing 30 seconds for equilibration between additions.

• Data Analysis: Plot the first derivative of the titration curve (dpH/dV) to identify equivalence points. Use non-linear regression analysis to extract pKa1​ (primary amine) and pKa2​ (tertiary amine).

References

• Synthesis of Selective Agonists for the α7 Nicotinic Acetylcholine Receptor with In Situ Click-Chemistry on Acetylcholine-Binding Protein Templates. PubMed Central (PMC). URL:[Link]

Safety & Regulatory Compliance

Operational Safety and Disposal Master Guide: (8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine

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Executive Summary (8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine (commonly referred to as a tropanamine derivative) is a highly specialized building block utilized in neuropharmacological drug discovery. Because it combines a pharmacologically privileged tropane scaffold with a highly reactive primary amine, it presents unique operational and environmental hazards. This guide provides researchers and drug development professionals with a self-validating, step-by-step framework for the safe handling, spill response, and RCRA-compliant disposal of this compound.

Hazard Assessment & Mechanistic Toxicology

To safely manage any chemical, laboratory personnel must first understand the causality behind its hazards.

• The Tropane Scaffold (Pharmacological Activity): The 8-azabicyclo[3.2.1]octane core is the defining structural feature of tropane alkaloids (e.g., atropine, cocaine, scopolamine). Synthetic derivatives retaining this core frequently exhibit potent anticholinergic or central nervous system (CNS) activity. If improperly disposed of, these pharmacologically active compounds can bypass standard municipal wastewater treatment, persist in the environment, and induce severe aquatic toxicity[1].

• The Primary Amine (Corrosivity & Reactivity): The methanamine group (-CH₂NH₂) is highly basic and nucleophilic. In its free base form, it causes severe dermal burns and irreversible ocular damage. Furthermore, it is incompatible with heavy metals, strong acids, and oxidizing agents, dictating strict waste segregation protocols[2].

Quantitative Chemical Profile

Table 1: Physicochemical properties dictating waste stream compatibility.

Property	Free Base Form	Dihydrochloride Salt
CAS Number	1478883-60-1	1193388-39-4[3]
Molecular Formula	C₉H₁₈N₂	C₉H₂₀Cl₂N₂[3]
Molecular Weight	154.26 g/mol	227.17 g/mol [3]
Physical State	Liquid / Viscous Oil	Crystalline Solid
Primary Hazard	Corrosive, Combustible	Irritant, Hygroscopic
Waste Compatibility	Non-Halogenated Basic Organic	Aqueous / Organic (pH dependent)

Proper Disposal Procedures (Core Protocol)

As an Application Scientist, I frequently observe laboratories mishandling functionalized tropanes by treating them as standard organic waste. However, the environmental persistence of the tropane core requires treating this compound as an Active Pharmaceutical Ingredient (API) during disposal. Under no circumstances should this chemical be disposed of down the drain[2].

Step-by-Step Disposal Methodology

Step 1: Waste Segregation & Compatibility Verification

• Action: Segregate (8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine waste from strong oxidizers, acids, and halogenated solvents.

• Causality: Mixing basic amines with acids can cause violent exothermic neutralization reactions. Mixing with oxidizers risks the generation of toxic nitrogen oxide (NOx) gases.

Step 2: Containerization

• Action: Transfer the waste into a High-Density Polyethylene (HDPE) container. Do not use metal containers.

• Causality: Free base amines are corrosive to metals (especially copper, brass, and aluminum)[2]. HDPE provides superior chemical resistance and prevents structural degradation of the waste vessel.

Step 3: RCRA-Compliant Labeling

• Action: Label the container explicitly as "HAZARDOUS WASTE: Toxic/Corrosive Amine (Pharmacologically Active)"[2]. Include the full chemical name and the accumulation start date.

Step 4: Final Destruction via Incineration

• Action: Coordinate with a licensed environmental health and safety (EH&S) vendor for high-temperature incineration (>1000°C).

• Causality: Incineration to ash is the only reliable method to completely destroy the biologically active tropane pharmacophore, preventing it from entering the water table and affecting non-target organisms[4],[1].

Waste Segregation Logic Diagram

Caption: Waste segregation and disposal logic for tropanamine derivatives to ensure environmental compliance.

Spill Response & Decontamination Protocol

In the event of a spill, immediate containment is critical to prevent aerosolization of the dihydrochloride powder or volatilization of the free base. Every protocol must be a self-validating system; therefore, post-cleanup pH testing is mandatory to ensure the area is safe for normal operations.

Step-by-Step Spill Cleanup Methodology

• Evacuate and Ventilate: Immediately clear the immediate area. Ensure the laboratory fume hood or local exhaust ventilation is operating at maximum capacity.

• Don Advanced PPE: Equip chemical-resistant nitrile gloves (double-gloving recommended), tightly sealed safety goggles, and a laboratory coat[2]. If dealing with a large powder spill outside a hood, an N95 or P100 particulate respirator is required.

• Containment:

  • For Liquid (Free Base): Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand, or specialized universal spill pads). Do not use combustible materials like sawdust.

  • For Solid (Salt): Lightly mist the powder with a compatible solvent (e.g., isopropanol) to prevent dust generation before sweeping.

• Neutralization (Validation Step): If the spill is a highly basic liquid, carefully apply a weak solid acid (e.g., citric acid powder) to neutralize the amine. Validation: Use universal pH indicator paper on the neutralized matrix to confirm a pH between 6 and 8 before collection.

• Collection: Scoop the absorbed/neutralized material using non-sparking plastic tools and place it into a dedicated HDPE hazardous waste bucket[2].

• Surface Decontamination: Wash the spill surface with a 5% mild acidic aqueous solution, followed by soap and water, to remove any residual pharmacologically active trace amounts.

Spill Response Workflow Diagram

Caption: Sequential workflow for the safe containment, neutralization, and disposal of tropanamine spills.

References

• École Polytechnique Fédérale de Lausanne (EPFL). "Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals." URL: [Link]

• Agriscience Group / EPA. "Hospital Antibiotic Wasting and Evaluation of Potential Ecologic Effects." URL: [Link]

Sources

• 1. agriscigroup.us [agriscigroup.us]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. wap.guidechem.com [wap.guidechem.com]
• 4. epfl.ch [epfl.ch]